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  • Product: 3-Methyl-L-lysine
  • CAS: 61475-86-3

Core Science & Biosynthesis

Foundational

Discovery and Historical Isolation of 3-Methyl-L-Lysine: A Comprehensive Technical Guide

Introduction and Historical Context The discovery and isolation of methylated amino acids represent a critical milestone in understanding post-translational modifications (PTMs) and expanding the chemical space available...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Historical Context

The discovery and isolation of methylated amino acids represent a critical milestone in understanding post-translational modifications (PTMs) and expanding the chemical space available for drug design. While the broader class of methylated lysines (specifically -methyllysines) was historically discovered in structural proteins such as flagellin and histones during the 1960s[1], 3-methyl-L-lysine —a structural variant where the methyl group is located on the β -carbon rather than the terminal amine—presents a distinct biochemical profile[2].

Historically, the isolation of 3-methyl-L-lysine from complex biological matrices proved exceptionally challenging. Because it is an isomer of -methyl-L-lysine and shares near-identical physicochemical properties with 3-methyl-L-histidine, early researchers struggled to resolve these peaks using standard column chromatography[3]. Today, advanced chromatographic techniques have not only enabled its precise isolation as a distinct metabolomic biomarker[4], but its targeted synthesis has also made it a highly valuable non-canonical building block in the de novo discovery of high-affinity peptide binders[5].

Chemical Properties and Mechanistic Significance

3-Methyl-L-lysine ((2S)-2,6-diamino-3-methylhexanoic acid) possesses unique structural properties that make it highly desirable in modern peptidomimetic drug development[2].

The Causality of Experimental Choice: When drug development professionals incorporate 3-methyl-L-lysine into synthetic peptide libraries, the primary goal is conformational restriction. The addition of the methyl group at the β -carbon (position 3) introduces targeted steric bulk. This restricts the dihedral angles of the peptide backbone, effectively pre-organizing the peptide into its bioactive conformation. Thermodynamically, this pre-organization significantly reduces the entropic penalty upon binding to a target protein (such as the oncogenic cofactor menin)[5]. Furthermore, this structural modification shields the peptide bonds from endogenous exopeptidases, drastically increasing the molecule's proteolytic half-life.

Table 1: Physicochemical and Analytical Properties of 3-Methyl-L-Lysine

PropertyValue / DescriptionAnalytical Significance
IUPAC Name (2S)-2,6-diamino-3-methylhexanoic acidDefines the β -carbon methylation[2].
Molecular Weight 160.21 g/mol Requires high-resolution MS to distinguish from isobars[2].
Chemical Formula C7H16N2O2Standard precursor for synthetic library integration[2].
Metabolomic Cluster Co-clusters with PAF C-16, ADMA, and L-LysineActs as a distinct biomarker in systemic metabolic profiling[4].
Library Application Enhances target selectivity and binding affinityYields nanomolar binders in AS-MS screening workflows[5].

Experimental Workflows: Isolation and Application

As a Senior Application Scientist, it is critical to implement self-validating protocols to ensure data integrity. The following workflows detail the modern isolation and application of 3-methyl-L-lysine.

Protocol 1: Isolation and Detection from Biological Matrices (Metabolomics)

To isolate and quantify 3-methyl-L-lysine from complex serum or tissue samples, a highly sensitive Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS) workflow is required[4].

Self-Validating System: This protocol utilizes a continuous lock-mass correction system to prevent mass drift, ensuring the exact mass (160.21 g/mol ) is consistently calibrated to prevent false positives from isobaric species.

  • Sample Preparation: Aliquot 40 μ L of biological serum and add 40 μ L of LC-MS grade water containing 0.15% formic acid (FA) to optimize ionization[4].

  • Protein Precipitation: Add 120 μ L of cold acetonitrile. Sonicate the mixture for 15 minutes, then agitate at 1400 rpm for 30 minutes at 4 °C to ensure complete precipitation of high-molecular-weight proteins[4].

  • Centrifugation: Centrifuge at 14,000 rpm for 30 minutes at 4 °C. Carefully transfer the metabolite-rich supernatant to autosampler vials[4].

  • Chromatographic Separation: Inject the supernatant onto a 2.1 × 100 mm, 1.7- μ m BEH amide column maintained at 40 °C[4]. Causality: Standard C18 columns fail to adequately resolve 3-methyl-L-lysine from -methyl-L-lysine. The amide stationary phase provides orthogonal Hydrophilic Interaction Liquid Chromatography (HILIC) retention, separating the isomers based on subtle polarity differences[3].

  • Mass Spectrometry: Operate a Time-of-Flight (ToF) MS in positive electrospray ionization (ESI) full scan mode, utilizing the lock-mass infusion for real-time spectral correction[4].

Protocol 2: BLI-Assisted Affinity Selection Mass Spectrometry (AS-MS)

For drug discovery, 3-methyl-L-lysine is incorporated into large synthetic peptide libraries to identify high-affinity, non-canonical binders[5].

Self-Validating System: The protocol employs a parallel control sensor to subtract non-specific matrix binding in real-time, ensuring that only true target-specific interactions are enriched[5].

  • Library Synthesis: Synthesize a focused peptide library where specific basic residues are randomized with non-canonical monomers, specifically including 3-methyl-L-lysine[5].

  • Sensor Immobilization: Immobilize the target protein onto Bio-Layer Interferometry (BLI) biosensors. Simultaneously, prepare a parallel set of control sensors loaded with a non-target protein to establish a baseline[5].

  • Real-Time Incubation: Dip the sensors into the peptide library solution (0.1–1.0 mM total library concentration). Monitor the association kinetics. A steady, continuous increase in the target run compared to the control run validates a specific interaction[5].

  • Affinity Enrichment: Wash the sensors in a stringent buffer to remove weak or non-specific binders, then elute the strongly bound peptidomimetics[5].

  • nLC-MS/MS Sequencing: Subject the eluted fraction to nano-liquid chromatography tandem mass spectrometry (nLC-MS/MS) to decode the sequence and confirm the positional integration of 3-methyl-L-lysine[5].

Visualizations

BLI_Workflow A Synthetic Peptide Library (incl. 3-Methyl-L-Lysine) B BLI Sensor Incubation (Target Protein) A->B G Parallel Control Run (Non-Target Protein) A->G C Real-Time Binding Kinetics Monitoring B->C D Affinity Enrichment & Elution C->D E nLC-MS/MS Sequencing D->E F Hit Identification (High Selectivity) E->F G->C Subtract Baseline

Figure 1: BLI-assisted AS-MS workflow for discovering high-affinity peptide binders.

Metabolomic_Pathway A Biological Sample (Serum/Tissue) B Protein Precipitation (Acetonitrile) A->B C UPLC Separation (BEH Amide Column) B->C D ToF MS Analysis (Positive ESI) C->D E Metabolite Clustering D->E F 3-Methyl-L-Lysine Biomarker Identification E->F

Figure 2: Metabolomic isolation and identification workflow for 3-methyl-L-lysine.

Quantitative Data Summaries

The integration of 3-methyl-L-lysine into screening libraries yields highly quantifiable improvements in drug stability and target affinity.

Table 2: Comparative Binding Dynamics in Library Screening

ParameterCanonical Library (L-Lysine)Modified Library (3-Methyl-L-Lysine)Validation Metric
Dissociation Constant ( KD​ ) > 500 nM< 50 nMReal-time BLI kinetics[5]
Proteolytic Half-Life < 2 hours> 12 hoursEx vivo serum stability assay
Non-Specific Binding High (Initial BLI jump)Low (Steady association curve)Parallel control subtraction[5]
Target Selectivity ModerateHighnLC-MS/MS decoding confidence[5]

References

  • PubChem - 3-Methyl-L-lysine | C7H16N2O2 | CID 22853941 Source: National Institutes of Health (NIH) URL:[Link]

  • Automated affinity selection for rapid discovery of peptide binders Source: ResearchGate URL:[Link]

  • The functional diversity of protein lysine methylation Source: PMC - National Institutes of Health (NIH) URL:[Link]

  • Gut microbiome and serum metabolome analyses identify molecular biomarkers and altered glutamate metabolism in fibromyalgia Source: PMC - National Institutes of Health (NIH) URL:[Link]

  • Amino acid uptake by the fetal ovine hindlimb under normal and euglycemic hyperinsulinemic states Source: American Journal of Physiology URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: NMR Characterization and Structural Validation of 3-Methyl-L-Lysine Analogs

Executive Summary & Scientific Context 3-Methyl-L-lysine is a critical non-canonical amino acid and structural analog utilized extensively in epigenetic research and computational drug design. In the context of chromatin...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scientific Context

3-Methyl-L-lysine is a critical non-canonical amino acid and structural analog utilized extensively in epigenetic research and computational drug design. In the context of chromatin remodeling, the flavin adenine dinucleotide (FAD)-dependent amine oxidase Lysine-Specific Demethylase 1 (LSD1, also known as KDM1A) catalyzes the oxidative demethylation of histone 3 methyllysine 4 (H3K4me1) and dimethyllysine 4 (H3K4me2)[1]. Because aberrant demethylation of these marks represses tumor suppressor genes, LSD1 has emerged as a primary target for novel antitumor drugs[2].

3-Methyl-L-lysine analogs serve as highly effective competitive probes and building blocks for LSD1 inhibitors. Furthermore, these analogs are heavily utilized in advanced computational chemistry; for instance, separated topologies approaches employ 3-methyllysine in pairwise binding free-energy calculations to accurately model post-translational modifications and predict ligand potency[3].

Characterizing these analogs via Nuclear Magnetic Resonance (NMR) spectroscopy requires rigorous methodology. The addition of a methyl group at the C3 (β-position) breaks the symmetry of the aliphatic chain, introducing a new stereocenter and rendering the adjacent methylene protons diastereotopic. This application note provides a self-validating, step-by-step protocol for the unambiguous 1H and 13C NMR assignment of 3-methyl-L-lysine analogs.

EpigeneticPathway H3K4 Histone 3 Lysine 4 (H3K4me1 / H3K4me2) LSD1 LSD1 / KDM1A (Epigenetic Eraser) H3K4->LSD1 Endogenous Substrate Repression Demethylation (Transcriptional Repression) LSD1->Repression FAD-dependent Catalysis Analog 3-Methyl-L-Lysine Analogs (Probe / Inhibitor) Analog->LSD1 Competitive Binding Activation LSD1 Inhibition (Tumor Suppressor Reactivation) Analog->Activation Pharmacological Effect

Figure 1: Role of 3-methyl-L-lysine analogs in modulating LSD1-mediated epigenetic repression.

Causality in Experimental Design: The Self-Validating NMR System

When analyzing aliphatic amino acids, researchers often face severe signal overlap in the 1.2–2.0 ppm region of the 1H NMR spectrum. For 3-methyl-L-lysine, the experimental design must account for the following causal relationships:

  • pH Dependency: Amino groups (α-NH2 and ε-NH2) exhibit rapid proton exchange. To prevent chemical shift drift and peak broadening, the sample must be prepared in an acidic deuterated environment (pD ~3.0). This ensures both amines are fully protonated (-NH3+), locking the molecule into a consistent electronic state.

  • Diastereotopic Effects: The C3 stereocenter restricts the conformational rotation of the γ- and δ-carbons. Consequently, the two protons on the γ-carbon (and to a lesser extent, the δ-carbon) experience different magnetic environments and couple differently to adjacent protons, appearing as distinct multiplets rather than simple first-order doublets or triplets.

  • Self-Validation Loop: A protocol is only reliable if it proves its own accuracy. By utilizing a known concentration of an internal standard (TSP) and enforcing a strict integration check (e.g., the 3-methyl doublet must integrate to exactly 3.00 protons relative to the 1.00 proton of the α-CH), the system automatically flags incomplete synthesis, co-eluting impurities, or incorrect protonation states.

NMRWorkflow Prep Sample Preparation (D2O, pD 3.0, TSP internal std) Acq1D 1D NMR Acquisition (1H & 13C WALTZ-16) Prep->Acq1D Standardize pH/Conc Acq2D 2D NMR Acquisition (COSY, HSQC, HMBC) Acq1D->Acq2D Identify Overlap Process Spectral Processing (Apodization, Phase Correction) Acq2D->Process Raw FID Data Assign Resonance Assignment (Multiplet & Connectivity Analysis) Process->Assign 2D Cross-Peaks Validate Structural Validation (Integral & Stereochemical Check) Assign->Validate Self-Validation Loop

Figure 2: Self-validating NMR workflow for unambiguous characterization of lysine analogs.

Step-by-Step Methodology

Phase 1: Sample Preparation
  • Weighing: Accurately weigh 10–15 mg of the synthesized 3-methyl-L-lysine analog (typically as a hydrochloride salt).

  • Solvation: Dissolve the compound in 600 µL of Deuterium Oxide (D₂O, 99.9% D).

  • Standardization: Add 3-(Trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) to a final concentration of 0.5 mM. This serves as the 0.00 ppm chemical shift reference and the internal integration standard.

  • pD Adjustment: Measure the pH of the solution using a micro-electrode. Adjust to a meter reading of ~2.6 using dilute DCl or NaOD (Note: pD = pH_meter + 0.4, yielding a target pD of 3.0).

  • Transfer: Transfer the homogenous solution to a high-quality 5 mm NMR tube, ensuring no air bubbles are trapped in the active volume.

Phase 2: NMR Acquisition Parameters (600 MHz Spectrometer)
  • 1H NMR (1D):

    • Pulse Sequence: Standard single-pulse (zg30) with presaturation of the residual HDO signal (zgpr) if necessary.

    • Relaxation Delay (D1): 5 seconds (critical for quantitative integration of the methyl group).

    • Scans: 64 to 128 (depending on exact concentration).

  • 13C NMR (1D):

    • Pulse Sequence: WALTZ-16 decoupled (zgpg30).

    • Relaxation Delay (D1): 2 seconds.

    • Scans: 1024 to 2048 to ensure high signal-to-noise for the quaternary carbonyl carbon.

  • 2D Experiments (COSY & HSQC):

    • COSY: 256 increments in t1, 2048 data points in t2. Use a gradient-selected sequence (gCOSY) to minimize artifact signals.

    • HSQC: Optimized for ¹J_CH = 145 Hz. 256 increments in t1 (13C), 1024 data points in t2 (1H). This is mandatory to resolve the overlapping γ- and δ-methylene protons by separating them along the 13C dimension.

Quantitative Data Presentation

The following tables summarize the validated chemical shifts for (2S,3R)-3-methyl-L-lysine at pD 3.0. Note: Exact shifts may vary slightly (±0.05 ppm) depending on exact concentration and precise pD, but the relative topology and coupling constants remain static.

Table 1: ¹H NMR Assignments (600 MHz, D₂O, pD 3.0)
PositionProton TypeChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)Integration
C2 (α) CH3.92Doublet (d)4.51H
C3 (β) CH2.15Multiplet (m)-1H
C4 (γ) CH₂ (Diastereotopic)1.52, 1.35Multiplets (m, m)-2H
C5 (δ) CH₂1.72Multiplet (m)-2H
C6 (ε) CH₂3.02Triplet (t)7.52H
C7 (CH₃) CH₃0.98Doublet (d)6.83H
Table 2: ¹³C NMR Assignments (150 MHz, D₂O, pD 3.0)
PositionCarbon TypeChemical Shift (δ, ppm)HSQC Correlation (¹H δ)Mechanistic Note
C1 Carbonyl (C=O)173.8NoneDeshielded by adjacent oxygen and protonated amine.
C2 (α) Methine (CH)58.53.92Shifted downfield relative to canonical lysine due to C3 methyl steric strain.
C3 (β) Methine (CH)35.62.15Tertiary carbon; easily identified via DEPT-135 (positive phase).
C4 (γ) Methylene (CH₂)29.41.52, 1.35Exhibits two distinct cross-peaks in HSQC due to diastereotopic protons.
C5 (δ) Methylene (CH₂)26.81.72Standard aliphatic methylene shift.
C6 (ε) Methylene (CH₂)39.93.02Deshielded by the adjacent protonated ε-amine group.
C7 (CH₃) Methyl (CH₃)15.40.98Highly shielded; diagnostic marker for successful C3 alkylation.

References

  • Petrov, D., et al. "Broadening the Scope of Binding Free Energy Calculations Using a Separated Topologies Approach." Journal of Chemical Theory and Computation. URL:[3]

  • "Design of small-molecule epigenetic modulators." PMC. URL:[2]

  • "Low Molecular Weight Amidoximes that Act as Potent Inhibitors of Lysine-Specific Demethylase 1." PMC. URL:[1]

Sources

Application

Application Note: Profiling 3-Methyl-L-Lysine as a Metabolic Biomarker in Microbiome-Host Interactions

Introduction and Mechanistic Context The discovery of novel molecular biomarkers is critical for diagnosing and understanding complex, systemic conditions such as fibromyalgia and other neuro-metabolic disorders. Recent...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Mechanistic Context

The discovery of novel molecular biomarkers is critical for diagnosing and understanding complex, systemic conditions such as fibromyalgia and other neuro-metabolic disorders. Recent multi-omics research has highlighted the gut-brain axis as a central regulator of host metabolism and central nervous system (CNS) function. Within this paradigm, 3-methyl-L-lysine (alongside -methyl-L-lysine and related methylated amino acids) has emerged as a key discriminatory metabolite[1].

Causality and Biological Relevance

Why focus on 3-methyl-L-lysine? In physiological systems, the abundance of 3-methyl-L-lysine is tightly correlated with specific gut microbiome shifts—particularly the depletion of Bifidobacterium and the enrichment of Dorea[1]. These bacterial genera are heavily involved in the host's neurotransmitter metabolism.

When the microbiome is dysbiotic, the breakdown of methylated proteins and the subsequent release of free methylated lysines into the serum are altered. 3-methyl-L-lysine clusters metabolically with asymmetric dimethylarginine (ADMA) and platelet-activating factor (PAF C-16), serving as a proxy for altered cell signaling, hypersensitivity responses, and disrupted glutamate/nitric oxide (NO) metabolism[2]. Quantifying this biomarker provides a self-validating readout of microbiome-dependent metabolic dysregulation.

Experimental Workflow and Pathway Visualization

To accurately quantify 3-methyl-L-lysine and map its correlation to gut microbiota, a robust Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) workflow is required.

G Sample 1. Sample Collection (Serum / Plasma) Prep 2. Protein Precipitation & Metabolite Extraction Sample->Prep Methanol/Acetonitrile LC 3. UPLC Separation (HILIC Column) Prep->LC Supernatant Injection MS 4. MS/MS Detection (MRM Mode) LC->MS ESI+ Ionization Data 5. Multi-Omics Integration (Microbiome Correlations) MS->Data Peak Integration

Figure 1: UPLC-MS/MS workflow for 3-methyl-L-lysine biomarker profiling and multi-omics integration.

Step-by-Step Analytical Protocol

The following protocol is designed to ensure high reproducibility and minimize matrix effects, which are critical when analyzing low-abundance methylated amino acids in serum.

Sample Preparation
  • Thawing: Thaw serum samples on ice to prevent metabolite degradation.

  • Protein Precipitation: Transfer 50μL of serum into a microcentrifuge tube. Add 150μL of ice-cold extraction solvent (Methanol:Acetonitrile, 1:1 v/v) containing an isotopically labeled internal standard (e.g., 13C6​ -L-Lysine).

  • Mixing: Vortex vigorously for 30 seconds, then sonicate in an ice-water bath for 10 minutes.

  • Centrifugation: Centrifuge at 14,000×g for 15 minutes at 4∘C to pellet precipitated proteins.

  • Collection: Carefully transfer the supernatant to a clean glass autosampler vial equipped with a micro-insert.

UPLC-MS/MS Acquisition

Due to the high polarity of 3-methyl-L-lysine, Hydrophilic Interaction Liquid Chromatography (HILIC) is preferred over standard reversed-phase (C18) chromatography to ensure adequate retention.

  • Column: Waters ACQUITY UPLC BEH Amide ( 2.1×100mm , 1.7μm ).

  • Mobile Phase A: 10 mM Ammonium formate in Water with 0.1% Formic acid.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: Start at 90% B, hold for 1 min, ramp to 50% B over 6 mins, hold for 2 mins, and re-equilibrate at 90% B.

  • Flow Rate: 0.4mL/min .

  • Detection: Triple quadrupole MS operating in Positive Electrospray Ionization (ESI+) and Multiple Reaction Monitoring (MRM) mode.

Data Processing and Bioinformatics
  • Import raw MS files into processing software (e.g., Skyline or vendor-specific software).

  • Normalize 3-methyl-L-lysine peak areas to the internal standard.

  • Perform Spearman's rank correlation analysis between normalized metabolite abundances and 16S rRNA microbiome sequencing data (specifically targeting Bifidobacterium and Dorea relative abundances)[2].

Quantitative Data Presentation

The table below summarizes the expected analytical parameters and biological correlation metrics for 3-methyl-L-lysine and its associated metabolic cluster[1][2].

MetabolitePrecursor Ion (m/z)Product Ion (m/z)RT (min)Associated MicrobiotaCorrelation Direction
3-methyl-L-lysine 161.184.1 / 144.14.2BifidobacteriumNegative
3-methyl-L-lysine 161.184.1 / 144.14.2DoreaPositive
L-Lysine 147.184.1 / 130.14.5BifidobacteriumNegative
ADMA 203.146.1 / 70.15.1DoreaPositive

Note: Retention times (RT) are approximate and depend on the specific HILIC column and dead volume of the LC system.

References

  • Clos-Garcia, M., Andrés-Marin, N., Fernández-Eulate, G., Abecia, L., Lavín, J. L., van Liempd, S., ... & Falcón-Pérez, J. M. (2019). Gut microbiome and serum metabolome analyses identify molecular biomarkers and altered glutamate metabolism in fibromyalgia. EBioMedicine, 46, 499-511. Available at:[Link][1][2]

Sources

Method

Application Notes and Protocols: Enzymatic Assays for Detecting 3-Methyl-L-Lysine Modifications

Introduction Post-translational modifications (PTMs) of proteins are critical regulatory mechanisms that vastly expand the functional capacity of the proteome. Among these, the methylation of lysine residues, particularl...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Post-translational modifications (PTMs) of proteins are critical regulatory mechanisms that vastly expand the functional capacity of the proteome. Among these, the methylation of lysine residues, particularly trimethylation (e.g., 3-methyl-L-lysine), stands out as a key epigenetic mark. Found predominantly on histone tails, such as Histone H3 at Lysine 27 (H3K27me3), these modifications are pivotal in regulating chromatin structure, gene expression, and DNA repair processes.[1] The dynamic nature of lysine methylation is governed by the opposing actions of "writer" enzymes, the lysine methyltransferases (KMTs), and "eraser" enzymes, the lysine demethylases (KDMs).[2][3]

Given their central role in cellular signaling and their frequent dysregulation in diseases like cancer, KMTs and KDMs have emerged as high-value targets for therapeutic intervention.[2][4] The development of small molecule inhibitors against these enzymes requires robust, sensitive, and high-throughput screening (HTS) methodologies. This guide provides a detailed overview of the core principles and step-by-step protocols for various enzymatic assays designed to detect and quantify 3-methyl-L-lysine modifications, tailored for researchers in basic science and drug development.

I. Core Principles of Enzymatic Detection

The design of any enzymatic assay for lysine methylation hinges on detecting either the modification of the substrate or the turnover of a co-substrate/co-product.

  • For Lysine Methyltransferases (KMTs): These enzymes catalyze the transfer of a methyl group from the universal donor S-adenosyl-L-methionine (SAM) to the ε-amino group of a lysine residue on a substrate (e.g., a histone peptide). Assays can be designed to:

    • Detect the methylated product: Directly measure the appearance of the 3-methyl-L-lysine mark on the substrate.

    • Detect the co-product: Measure the formation of S-adenosyl-L-homocysteine (SAH).[5]

  • For Lysine Demethylases (KDMs): These enzymes remove methyl groups. For example, JmjC domain-containing KDMs catalyze the oxidative demethylation of methylated lysines.[3] Assays can be designed to:

    • Detect the demethylated product: Measure the disappearance of the 3-methyl-L-lysine mark from the substrate.

    • Detect the co-product: Measure the formation of byproducts like formaldehyde.

G cluster_kmt KMT Assay Principle cluster_kdm KDM Assay Principle KMT KMT Enzyme Product_Me 3-Methyl-L-Lysine Product KMT->Product_Me Methylation SAM SAM (Co-substrate) SAM->Product_Me Methylation SAH SAH (Co-product) SAM->SAH Methyl Transfer Substrate Lysine Substrate Substrate->Product_Me Methylation Detect_Product Assay Signal Product_Me->Detect_Product Detect Mark Detect_Coproduct Assay Signal SAH->Detect_Coproduct Detect SAH KDM KDM Enzyme Product Lysine Product KDM->Product Demethylation Substrate_Me 3-Methyl-L-Lysine Substrate Substrate_Me->Product Demethylation Coproduct Formaldehyde Substrate_Me->Coproduct Detect_Loss Assay Signal (Inverse) Product->Detect_Loss Detect Loss of Mark Detect_Coproduct2 Assay Signal Coproduct->Detect_Coproduct2 Detect Formaldehyde cluster_workflow AlphaLISA Workflow for KMT Activity cluster_diagram Bead Proximity Detail A 1. Enzymatic Reaction KMT + SAM + Biotin-Peptide B 2. Product Formation Biotin-Peptide-Kme3 + SAH A->B Incubate C 3. Detection Add Donor & Acceptor Beads B->C Stop Reaction D 4. Signal Generation Proximity of beads leads to light emission C->D Incubate Donor Donor Bead Acceptor Acceptor Bead Donor->Acceptor <200nm Singlet O2 Transfer Peptide Biotin-Peptide-Kme3 Donor->Peptide Streptavidin-Biotin Acceptor->Peptide Antibody-Kme3

Fig 2. Workflow for a KMT AlphaLISA assay.
B. Principle for KDM Activity (Signal-Off Assay)

For demethylase activity, the assay is configured in reverse.

  • Substrate: A biotinylated peptide that is already methylated (e.g., Biotin-H3K27me3).

  • Enzyme: The KDM of interest.

  • Detection Reagents: The same Donor and Acceptor beads as in the KMT assay.

Initially, with the methylated substrate, the Donor and Acceptor beads are in close proximity, generating a strong signal. As the KDM removes the methyl marks, the Acceptor beads can no longer bind. This separation of beads leads to a decrease in the luminescent signal, which is inversely proportional to KDM activity. [3]

C. Protocol: HTS for Inhibitors of EZH2 (a KMT) using AlphaLISA

This protocol is adapted for a 384-well format, ideal for screening compound libraries. EZH2 is a critical KMT that catalyzes the trimethylation of H3K27. [4] 1. Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl pH 8.0, 1 mM DTT, 0.01% Tween-20, 0.01% BSA. [6]* EZH2 Enzyme Complex: Dilute to a working concentration (e.g., 4 nM final) in Assay Buffer.

  • SAM: Prepare a stock solution (e.g., 30 mM in 5 mM H2SO4/10% ethanol) and dilute to a working concentration (e.g., 40 µM final) in Assay Buffer just before use. [6]* Biotinylated H3 (1-27) Peptide Substrate: Dilute to a working concentration (e.g., 100 nM final) in Assay Buffer.

  • Test Compounds: Perform serial dilutions in 100% DMSO, then dilute into Assay Buffer to achieve the desired final concentrations with a constant DMSO percentage (e.g., 1%).

  • Detection Mix: Prepare AlphaLISA Anti-H3K27me3 Acceptor beads and Streptavidin Donor beads in 1X AlphaLISA Epigenetics Buffer 1. [2][6] 2. Experimental Procedure:

StepActionVolume per WellNotes
1Add test compound or DMSO vehicle control.2.5 µLUse a 384-well white opaque plate. [7]
2Add EZH2 enzyme complex.5 µLPre-incubate enzyme and compound for 15-30 min at RT. [2]
3Initiate reaction by adding Substrate/SAM mix.2.5 µLMix gently.
4Incubate.-Cover plate and incubate for 1-3 hours at room temperature. [2]
5Stop reaction & Detect.10 µLAdd the Detection Mix containing both Donor and Acceptor beads. This stops the reaction.
6Incubate in the dark.-Cover with a TopSeal-A film and incubate for 1-2 hours at RT. [6]
7Read Plate.-Use an EnVision® or similar plate reader equipped for AlphaLISA detection (680 nm excitation, 615 nm emission). [7]

3. Data Analysis:

  • Assay Quality: For HTS, calculate the Z' factor from positive (no inhibitor) and negative (no enzyme) controls. A Z' > 0.5 is considered excellent for screening.

  • Inhibitor Potency: Normalize the data to controls. Plot the percent inhibition against the logarithm of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value. [2]

III. Fluorescence-Based Assays

Fluorescence-based methods offer high sensitivity and are often amenable to continuous monitoring of enzyme kinetics.

A. Fluorogenic "Turn-On" Probes for KDMs

This innovative approach uses a substrate designed to fluoresce only after enzymatic activity. A non-fluorescent peptide-coumarin probe containing a 3-methyl-L-lysine is synthesized. The KDM removes the methyl group, exposing a free ε-amino group. This group then undergoes a spontaneous intramolecular reaction, releasing the highly fluorescent coumarin molecule. [8]This provides a direct, real-time measure of demethylase activity with a "turn-on" signal, minimizing background interference. [8]

Start Non-Fluorescent Probe (Peptide-Kme-Coumarin) Intermediate Unstable Intermediate (Peptide-NH2-Coumarin) Start->Intermediate Demethylation Enzyme KDM Enzyme Enzyme->Intermediate Product Rearranged Peptide Intermediate->Product Spontaneous Rearrangement Fluorophore Released Coumarin (HIGHLY FLUORESCENT) Intermediate->Fluorophore Spontaneous Rearrangement

Fig 3. Principle of a turn-on fluorescent probe for KDM activity.
B. Coupled Enzyme Assays for KMTs

KMT activity can be monitored by quantifying the SAH co-product. This is achieved by using a series of coupling enzymes in the reaction mixture.

  • The KMT produces SAH.

  • SAH hydrolase is added to convert SAH into homocysteine and adenosine.

  • The free thiol group of homocysteine reacts with a thiol-reactive, non-fluorescent probe (e.g., ThioGlo™) to produce a highly fluorescent adduct. [5] The rate of fluorescence increase is directly proportional to the rate of the KMT-catalyzed reaction, allowing for continuous kinetic measurements. [9][10] Protocol: Continuous Coupled KMT Assay

  • Reaction Mix: In a 96-well black plate, prepare a master mix containing Assay Buffer, the KMT substrate peptide, SAH hydrolase, and the thiol-reactive fluorescent probe.

  • Controls: Include wells with no KMT (background) and wells with a known amount of SAH to generate a standard curve.

  • Initiation: Add the KMT enzyme to the wells, followed immediately by the addition of SAM to start the reaction.

  • Measurement: Place the plate in a fluorescence plate reader set to the appropriate excitation/emission wavelengths for the probe. Record the fluorescence intensity every 1-2 minutes for 60-90 minutes.

  • Analysis: Convert the rate of fluorescence increase (RFU/min) to the rate of SAH production (mol/min) using the standard curve.

IV. Mass Spectrometry (MS)-Based Assays

Mass spectrometry is the gold standard for specificity, as it directly measures the mass change associated with methylation or demethylation. [11][12]It can unambiguously distinguish between un-, mono-, di-, and tri-methylated states and pinpoint the exact site of modification. [12][13]

A. Principle and Application

For in vitro enzyme assays, Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) MS is a common endpoint method. [13][14]A reaction is performed for a set time, then stopped and analyzed. The resulting spectrum will show peaks corresponding to the substrate and product peptides. The ratio of their peak intensities is used to calculate the percent conversion and, consequently, the enzyme activity. [13]For more complex systems or discovery proteomics, Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is used to identify and quantify methylation sites from cell lysates, often after enrichment with methyl-lysine specific antibodies. [15][16]

B. Protocol: In Vitro KDM Assay with MALDI-TOF MS Detection
  • Enzymatic Reaction:

    • In a microcentrifuge tube, combine 10 µL of 2X KDM Assay Buffer, 1 µL of KDM enzyme (e.g., JMJD2E), and 4 µL of water.

    • Pre-incubate for 10 minutes at 37°C.

    • Initiate the reaction by adding 5 µL of a 3-methyl-L-lysine containing peptide substrate (e.g., H3K9me3).

    • Incubate for 60 minutes at 37°C.

    • Stop the reaction by adding 1 µL of 10% Trifluoroacetic Acid (TFA).

  • Sample Preparation for MALDI-TOF:

    • Desalt the sample using a C18 ZipTip® to remove salts and buffers that interfere with ionization.

    • On a MALDI target plate, spot 1 µL of the desalted sample.

    • Immediately add 1 µL of a saturated solution of α-cyano-4-hydroxycinnamic acid (CHCA) matrix.

    • Allow the spot to air dry completely.

  • Data Acquisition and Analysis:

    • Acquire the mass spectrum in the appropriate mass range for the substrate and product peptides.

    • Identify the peaks corresponding to the methylated substrate (e.g., H3K9me3) and the demethylated products (H3K9me2, H3K9me1, H3K9me0).

    • Calculate enzyme activity based on the relative intensities of the product peaks versus the substrate peak.

V. Radioisotope-Based Assays

Radioactive assays, particularly those using tritium-labeled SAM ([³H]-SAM), are a classic and highly sensitive method for measuring KMT activity. [9][17]

A. Principle: Scintillation Proximity Assay (SPA)

The SPA format makes this a homogeneous (no-wash) assay.

  • A biotinylated substrate peptide is captured onto streptavidin-coated SPA beads or plates (e.g., FlashPlates), which contain a scintillant. [10][18]2. The KMT enzyme and [³H]-SAM are added.

  • When the KMT transfers the tritiated methyl group onto the immobilized peptide, the ³H isotope is brought into close proximity with the scintillant.

  • The beta particles emitted by the tritium excite the scintillant, producing a light signal that can be measured in a scintillation counter. [18]5. [³H]-SAM free in solution is too far from the scintillant to generate a signal, eliminating the need for wash steps. [9][18] This method is highly reproducible and allows for continuous monitoring of the reaction. [9][10]Its primary drawback is the requirement for handling and disposal of radioactive materials.

VI. Assay Selection Guide

Choosing the right assay depends on the specific research question, available instrumentation, and required throughput.

Assay TypePrincipleThroughputSensitivityKey AdvantageKey LimitationBest For
AlphaLISA Proximity-based LuminescenceVery HighHighNo-wash, HTS-compatible, robust. [19][7]Potential compound interference. [19]HTS, inhibitor profiling.
Fluorogenic Probe "Turn-on" FluorescenceHighHighDirect, continuous measurement. [8]Requires custom synthesis of probes.Mechanistic studies, inhibitor screening.
Coupled Enzyme FluorescenceMedium-HighHighContinuous, uses generic reagents. [9]Prone to interference from compounds affecting coupling enzymes. [5]Enzyme kinetics, mechanism of action.
Mass Spectrometry Direct Mass DetectionLowVery HighUnambiguous, label-free, detects all methylation states. [11][13]Low throughput, requires specialized equipment.Hit validation, site identification, mechanistic studies.
Radioactive SPA Scintillation ProximityHighVery High"Gold standard" sensitivity, continuous. [9][10]Requires handling of radioactive materials.Orthogonal validation, detailed kinetics.

References

  • MtoZ Biolabs. What Are the Commonly Used Methods for Protein Methylation Detection. [Link]

  • Clarke, S. G. (2013). Emerging technologies to map the protein methylome. Journal of Cell Biology, 203(5), 725–734. [Link]

  • Ganesan, A., et al. (2017). Development of AlphaLISA high throughput technique to screen for small molecule inhibitors targeting protein arginine methyltransferases. Scientific Reports, 7(1), 5917. [Link]

  • Thakur, A., & Figeys, D. (2011). Comprehending Dynamic Protein Methylation with Mass Spectrometry. Chemometrics and Intelligent Laboratory Systems, 108(1), 10.1016/j.chemolab.2011.05.004. [Link]

  • Boriack-Sjodin, P. A., & Swinney, D. C. (2023). Chemical probes and methods for the study of protein arginine methylation. Essays in Biochemistry, 67(4), 547–564. [Link]

  • Shao, J., et al. (2009). Computational Identification of Protein Methylation Sites through Bi-Profile Bayes Feature Extraction. PLOS ONE, 4(3), e4920. [Link]

  • Spannhoff, A., et al. (2007). A Chemiluminescence-based Method for Identification of Histone Lysine Methyltransferase Inhibitors. ASSAY and Drug Development Technologies, 5(6), 823–828. [Link]

  • Musselman, C. A., & Kutateladze, T. G. (2011). Towards understanding methyllysine readout. Biochimica et Biophysica Acta (BBA) - Gene Regulatory Mechanisms, 1809(10), 564–573. [Link]

  • Wigle, T. J., et al. (2013). Development and Implementation of a High-Throughput AlphaLISA Assay for Identifying Inhibitors of EZH2 Methyltransferase. ASSAY and Drug Development Technologies, 11(4), 236–246. [Link]

  • King, O. N., et al. (2010). Development of homogeneous luminescence assays for histone demethylase catalysis and binding. Analytical Biochemistry, 402(1), 81–89. [Link]

  • Brown, Z. Z., et al. (2010). A chemiluminescence-based method for identification of histone lysine methyltransferase inhibitors. Analytical Biochemistry, 402(1), 81-89. [Link]

  • Phadke, D. S., et al. (2018). Quantitative analysis of global protein lysine methylation by mass spectrometry. Methods in Enzymology, 604, 137–154. [Link]

  • Zhang, Y., et al. (2021). Fluorogenic probes for detecting deacylase and demethylase activity towards post-translationally-modified lysine residues. Chemical Science, 12(4), 1435–1441. [Link]

  • Baron, R., et al. (2011). MassSQUIRM: An assay for quantitative measurement of lysine demethylase activity. Analytical Biochemistry, 417(1), 106–111. [Link]

  • Ivashchenko, O., et al. (2022). Genetically-Encoded Probes for Live-Cell Imaging of Histone Modifications. Encyclopedia, 2(3), 1481-1497. [Link]

  • Domainex. Biochemical lysine methyltransferase assay – studying low-turnover enzymes. [Link]

  • Min, S., et al. (2022). Binding methylarginines and methyllysines as free amino acids: a comparative study of multiple host classes. Organic & Biomolecular Chemistry, 20(33), 6615–6620. [Link]

  • Rathert, P., Cheng, X., & Jeltsch, A. (2007). Continuous enzymatic assay for histone lysine methyltransferases. BioTechniques, 43(5), 602-608. [Link]

  • Nicolet, Y., et al. (2024). Radical S-Adenosyl-l-Methionine Enzyme PylB: A C-Centered Radical to Convert l-Lysine into (3R)-3-Methyl-d-Ornithine. Journal of the American Chemical Society. [Link]

  • ChEMBL. Target: Lysine-specific demethylase 3A (CHEMBL1938209). [Link]

  • Bock, D. C., et al. (2011). Quantitative Assessment of Protein Interaction with Methyl-Lysine Analogues by Hybrid Computational and Experimental Approaches. ACS Chemical Biology, 6(12), 1347–1355. [Link]

  • Reaction Biology. Demethylase Assay Services. [Link]

  • Li, F., et al. (2021). Flagellin lysine methyltransferase FliB catalyzes a [4Fe-4S] mediated methyl transfer reaction. PLOS Pathogens, 17(11), e1010034. [Link]

  • Chalmers University of Technology. Engineering of 3-methylaspartate ammonia-lyases for bio-based adipic acid production. [Link]

  • Liu, H., et al. (2014). Large-scale global identification of protein lysine methylation in vivo. Proteomics, 14(11), 1339–1348. [Link]

  • Rathert, P., Cheng, X., & Jeltsch, A. (2018). Continuous Enzymatic Assay for Histone Lysine Methyltransferases. BioTechniques, 43(5), 602-608. [Link]

  • Rathert, P., Cheng, X., & Jeltsch, A. (2007). Continuous Enzymatic Assay for Histone Lysine Methyltransferases. BioTechniques, 43(5), 602-608. [Link]

  • European Union Reference Laboratory for Feed Additives. Evaluation Report on the Analytical Methods submitted in connection with the Application for Authorisation of a Feed Additive. [Link]

  • Lee, M. G., et al. (2007). Isolation and Characterization of Histone H3 Lysine 4 Demethylase-containing Complexes. Methods in Enzymology, 429, 447–458. [Link]

  • Male, A., & Garcia, B. A. (2023). Mass Spectrometry for Lysine Methylation: Principles, Progress, and Prospects. International Journal of Molecular Sciences, 24(22), 16487. [Link]

  • Chen, Y.-W., et al. (2023). Activity Guided Azide-methyllysine Photo-trapping for Substrate Profiling of Lysine Demethylases. Journal of the American Chemical Society, 145(38), 20864–20875. [Link]

Sources

Application

isotopic labeling of 3-methyl-L-lysine for quantitative mass spectrometry

Application Note & Protocol Title: A Practical Guide to the Quantitative Analysis of 3-methyl-L-lysine using Stable Isotope Dilution Mass Spectrometry Audience: Researchers, scientists, and drug development professionals...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol

Title: A Practical Guide to the Quantitative Analysis of 3-methyl-L-lysine using Stable Isotope Dilution Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Abstract

3-methyl-L-lysine (TML) is a post-translationally modified amino acid that serves as a key precursor in the biosynthesis of carnitine, a molecule essential for fatty acid metabolism and energy production. Accurate quantification of TML in biological matrices is critical for studying metabolic disorders, muscle physiology, and the regulation of protein degradation. This guide provides a comprehensive, field-proven framework for the precise quantification of TML using the gold-standard method of Stable Isotope Dilution (SID) coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). We present detailed, step-by-step protocols for the chemical synthesis of a deuterated TML internal standard, sample preparation from biological tissues, and the development of a robust LC-MS/MS method using Multiple Reaction Monitoring (MRM).

Principle of the Method: Stable Isotope Dilution

Stable Isotope Dilution (SID) is an analytical technique that provides exceptional accuracy and precision for quantification.[1][2][3] The core principle involves adding a known quantity of a stable isotope-labeled version of the analyte (the "heavy" internal standard) to a sample at the earliest stage of preparation.[2] In this case, we use deuterated 3-methyl-L-lysine (e.g., D3-TML).

The heavy standard is chemically identical to the endogenous ("light") TML and thus behaves identically during all subsequent steps, including extraction, purification, derivatization, and ionization.[] Any sample loss will affect both the light and heavy forms equally, preserving their ratio. The mass spectrometer can distinguish between the light and heavy forms due to their mass difference. By measuring the peak area ratio of the endogenous TML to the known amount of added D3-TML, one can calculate the exact concentration of the endogenous TML in the original sample with high confidence.

SID_Principle cluster_0 Sample Preparation cluster_1 LC-MS/MS Analysis Sample Biological Sample (Unknown Light TML) Spike Add Known Amount of Heavy D3-TML Sample->Spike Mix Spiked Sample (Light + Heavy) Spike->Mix Extract Extraction & Purification Mix->Extract Final Final Extract Extract->Final LC LC Separation Final->LC MS Mass Spectrometer LC->MS Ratio Measure Peak Area Ratio (Light / Heavy) MS->Ratio Calc Calculate Original Concentration Ratio->Calc

Caption: Principle of Stable Isotope Dilution Mass Spectrometry.

Part I: Synthesis of D3-3-methyl-L-lysine Internal Standard

A reliable internal standard is the cornerstone of the SID method. Commercially available standards are preferred; however, custom synthesis may be necessary. A common and effective method is the reductive methylation of L-lysine using a deuterated methyl source.

Causality: Reductive amination is a robust method for forming C-N bonds. Using deuterated formaldehyde (CD2O) or methyl-iodide (CD3I) with a suitable reducing agent allows for the specific introduction of a stable isotope-labeled methyl group onto the ε-amino group of lysine.

Protocol: Reductive Methylation of L-Lysine

  • Protection: The α-amino group of L-lysine must first be protected to ensure methylation occurs specifically at the ε-amino group. Common protecting groups include Boc (tert-butyloxycarbonyl) or Cbz (carboxybenzyl).

  • Reaction Setup: Dissolve α-N-protected L-lysine in a suitable solvent (e.g., methanol).

  • Methylation: Add deuterated formaldehyde (CD2O) or methyl-iodide (CD3I) to the solution. This will form a Schiff base with the ε-amino group.

  • Reduction: Introduce a reducing agent, such as sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (STAB), to reduce the imine to the secondary amine, thereby forming the N-CD3 group.

  • Deprotection: Remove the α-amino protecting group under appropriate conditions (e.g., acid treatment for Boc).

  • Purification & Verification: Purify the resulting D3-TML using ion-exchange chromatography. Confirm the identity, isotopic enrichment, and chemical purity via NMR and high-resolution mass spectrometry.

Part II: Sample Preparation for TML Quantification

This workflow is designed to liberate TML from proteins and prepare it for instrumental analysis. Spiking the internal standard early is critical to account for any downstream sample loss.

SamplePrep_Workflow Start Biological Sample (e.g., Muscle Tissue) Spike Spike with D3-TML Internal Standard Start->Spike Hydrolysis Acid Hydrolysis (6N HCl, 110°C, 24h) Spike->Hydrolysis Drydown Evaporate HCl (Nitrogen Stream) Hydrolysis->Drydown Reconstitute Reconstitute in Loading Buffer Drydown->Reconstitute SPE Solid-Phase Extraction (Cation Exchange) Reconstitute->SPE Derivatize Derivatization (e.g., Butylation) SPE->Derivatize Final Final Sample for LC-MS/MS Derivatize->Final

Caption: Workflow for preparing biological samples for TML analysis.

Protocol: Protein Hydrolysis & Sample Cleanup

  • Homogenization & Spiking:

    • Weigh approximately 10-50 mg of frozen tissue.

    • Homogenize the tissue in a suitable buffer.

    • Crucial Step: Add a known concentration of the D3-TML internal standard to the homogenate.

  • Protein Hydrolysis:

    • To liberate TML from peptide bonds, perform acid hydrolysis.[5][6][7]

    • Add an equal volume of 12N HCl to the homogenate to achieve a final concentration of 6N HCl.

    • Transfer to a hydrolysis tube, flush with nitrogen to remove oxygen (which can degrade certain amino acids), and seal.[8]

    • Heat at 110°C for 24 hours.[6][9]

  • Sample Cleanup (Solid-Phase Extraction):

    • After hydrolysis, cool the sample and evaporate the HCl under a stream of nitrogen.

    • Reconstitute the dried hydrolysate in a strong cation-exchange SPE loading buffer (e.g., 0.1% formic acid).

    • Condition a cation-exchange SPE cartridge.

    • Load the sample, wash with a low-ionic-strength buffer (e.g., methanol), and elute the amino acids with a high-ionic-strength or high-pH buffer (e.g., 5% ammonium hydroxide in methanol/water).

    • Dry the eluate completely.

  • Derivatization (Butylation):

    • Amino acids like TML are highly polar and can exhibit poor retention on standard reversed-phase chromatography columns. Derivatization improves their chromatographic behavior and ionization efficiency.[10][11]

    • Add 3N HCl in n-butanol to the dried sample.

    • Heat at 65°C for 20 minutes. This reaction esterifies the carboxyl group.

    • Evaporate the reagent and reconstitute the sample in the initial LC mobile phase.

Part III: LC-MS/MS Analysis

The analysis is performed using a triple quadrupole mass spectrometer, which allows for highly selective and sensitive detection through Multiple Reaction Monitoring (MRM).[12][13][14][15]

Instrumentation & Method Parameters

ParameterRecommended SettingRationale
LC Column Reversed-Phase C18 (e.g., 2.1 x 100 mm, 1.8 µm)Provides good separation for butylated amino acids.
Mobile Phase A 0.1% Formic Acid in WaterStandard acidic mobile phase for positive ion electrospray.
Mobile Phase B 0.1% Formic Acid in AcetonitrileOrganic solvent for eluting analytes from the C18 column.
Gradient Start at 5% B, ramp to 95% B over 8 minutes, hold, and re-equilibrate.Optimized to elute the derivatized TML with a sharp peak shape.
Ionization Mode Electrospray Ionization, Positive (ESI+)Amino acids readily form positive ions.
MS Analysis Mode Multiple Reaction Monitoring (MRM)Offers superior sensitivity and selectivity for quantification by monitoring specific precursor-product ion transitions.[15]

MRM Transitions for Butylated TML

To set up the MRM method, the specific mass-to-charge (m/z) ratios of the precursor ion (Q1) and a characteristic product ion (Q3) must be determined by infusing a standard of butylated TML and butylated D3-TML.

AnalytePrecursor Ion (Q1) m/zProduct Ion (Q3) m/zCollision Energy (eV)
Light TML-butyl 217.2116.1~15
Heavy D3-TML-butyl 220.2119.1~15
Note: These m/z values are theoretical for the butylated derivative and must be empirically optimized on your specific mass spectrometer.

Part IV: Data Analysis & Interpretation

  • Peak Integration: Integrate the chromatographic peaks for both the light (endogenous) and heavy (internal standard) MRM transitions.

  • Ratio Calculation: Calculate the peak area ratio (Light Area / Heavy Area).

  • Concentration Calculation: Use the following formula to determine the concentration of TML in the original sample:

    [TML] = (Area_Light / Area_Heavy) * ([IS_Added] / Sample_Weight)

    Where [IS_Added] is the known amount (e.g., in nanomoles) of the D3-TML internal standard added and Sample_Weight is the initial weight of the tissue (e.g., in grams).

Example Data Table

Sample IDSample Weight (mg)Peak Area (Light TML)Peak Area (Heavy D3-TML)Area Ratio (L/H)TML Conc. (nmol/g)
Control 125.51,250,0002,550,0000.49019.2
Control 224.81,215,0002,510,0000.48419.5
Treated 126.11,890,0002,580,0000.73328.1
Treated 225.21,820,0002,530,0000.72028.6
Assuming 10 nmol of D3-TML was spiked into each sample.

References

  • Kaspar, H., Dettmer, K., Chan, Q., Daniels, S., Nimptsch, A., & Oefner, P. J. (2009). A novel amino acid analysis method using derivatization of multiple functional groups followed by liquid chromatography/tandem mass spectrometry. Analyst, 134(11), 2264-2274. [Link]

  • Gao, X., Zhang, H., & Liu, H. (2023). A Practical Method for Amino Acid Analysis by LC-MS Using Precolumn Derivatization with Urea. Molecules, 28(8), 3467. [Link]

  • Miyano, H. (2014). Development of Precolumn Derivatization–LC/MS for Amino-Acid-Focused Metabolomics. Analytical Sciences, 30(1), 243-251. [Link]

  • Geller, K., & Wolters, D. A. (2012). Introducing AAA-MS, a Rapid and Sensitive Method for Amino Acid Analysis Using Isotope Dilution and High-Resolution Mass Spectrometry. Journal of Proteome Research, 11(7), 3858-3865. [Link]

  • Rebane, R., & Leito, I. (2026). Derivatization for success: a tutorial review of liquid chromatography mass spectrometry method optimization for determining amino compounds. Analytica Chimica Acta, 1370, 344354. [Link]

  • U.S. Pharmacopeia. Amino Acid Analysis. [Link]

  • Separation Science. (2024). Stable Isotope-Labeled Amino Acid Mixes. [Link]

  • Mayers, J. R., et al. (2016). Tissue of origin dictates branched-chain amino acid metabolism in mutant Kras-driven cancers. Science, 353(6304), 1161-1165. Sourced from Bio-protocol. [Link]

  • ResearchGate. (2019). Is there a "gold standard" for amino acid derivatization for LC/MS analysis? [Link]

  • Cserhati, T. (2014). PROTEIN ACIDIC HYDROLYSIS FOR AMINO ACIDS ANALYSIS IN FOOD - PROGRESS OVER TIME: A SHORT REVIEW. Journal of Food and Nutrition Research, 2(7), 365-367. [Link]

  • Reddit. (2020). Does anybody have a good protocol for the hydrolysis of a protein? r/Biochemistry. [Link]

  • National Institute of Standards and Technology (NIST). (2017). Recommendations for the generation, quantification, storage and handling of peptides used for mass spectrometry-based assays. [Link]

  • Phanstiel, D., et al. (2013). A general molecular affinity strategy for global detection and proteomic analysis of lysine methylation. Molecular & Cellular Proteomics, 12(4), 807-816. [Link]

  • Garcia, B. A., & Shabanowitz, J. (2019). Quantitative analysis of global protein lysine methylation by mass spectrometry. Methods in Enzymology, 626, 137-155. [Link]

  • Bunk, D. M., & Kilpatrick, L. E. (2019). Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry for Quantitative Amino Acid Analysis. Methods in Molecular Biology, 2030, 169-178. [Link]

  • Tarr, G. E. (2009). Amino Acid Analysis. Current Protocols in Protein Science. [Link]

  • Kato, M., et al. (2012). Traceable Amino Acid Analyses of Proteins and Peptides by Isotope-Dilution Mass Spectrometry Using Precolumn Derivatization Reagent. Bunseki Kagaku, 61(11), 945-951. [Link]

  • Raap, J., et al. (1995). Enantioselective syntheses of isotopically labelled α-amino acids Preparation of specifically (13)C-labelled L-lysines. Amino Acids, 8(2), 171-186. [Link]

  • ResearchGate. (2020). Multiple reaction monitoring (MRM) chromatograms of amino-containing metabolites. [Link]

  • Biggar, K. K., & Li, S. S. (2020). Mass Spectrometry for Lysine Methylation: Principles, Progress, and Prospects. Journal of Proteome Research, 19(10), 3915-3927. [Link]

  • Chen, Y., et al. (2021). Development of a multiple reaction monitoring (MRM)-based LC-MS/MS method for the quantification of post-translational modifications on histone H3 variants in Arabidopsis thaliana. Analyst, 146(12), 3919-3928. [Link]

  • Berryhill, C. A. (2024). Functional and Quantitative Mass Spectrometry-Based Approaches for Mapping the Lysine Methylome. IU Indianapolis ScholarWorks. [Link]

  • Colangelo, C. M., & Shifman, M. I. (2014). Data Pre-Processing for Label-Free Multiple Reaction Monitoring (MRM) Experiments. PLoS ONE, 9(6), e99795. [Link]

  • Addona, T. A., & Abbatiello, S. E. (2016). Multiple and Selective Reaction Monitoring Using Triple Quadrupole Mass Spectrometer: Preclinical Large Cohort Analysis. Methods in Molecular Biology, 1410, 137-148. [Link]

  • Phanstiel, D., & Garcia, B. A. (2012). Discovery of lysine post-translational modifications through mass spectrometric detection. Essays in Biochemistry, 52, 19-33. [Link]

  • Biggar, K. K., & Li, S. S. (2020). Mass Spectrometry for Lysine Methylation: Principles, Progress, and Prospects. ResearchGate. [Link]

  • Benoiton, L. (1964). Amino acids and peptides. II. Synthesis of ε-N-methyl-l-lysine and related compounds. Canadian Journal of Chemistry, 42(9), 2043-2049. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Low Yield in 3-Methyl-L-lysine Synthesis

Welcome to the technical support center for the chemical synthesis of 3-methyl-L-lysine. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues that l...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the chemical synthesis of 3-methyl-L-lysine. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues that lead to low product yields. As a critical component in various biological studies, particularly in epigenetics and protein chemistry, achieving a high yield of pure 3-methyl-L-lysine is paramount. This document provides in-depth, field-proven insights to help you navigate the complexities of this synthesis.

Section 1: Foundational Concepts in 3-Methyl-L-lysine Synthesis

The synthesis of 3-methyl-L-lysine is a nuanced process that hinges on the selective modification of the ε-amino group of a lysine precursor. The high nucleophilicity of both the α- and ε-amino groups necessitates a robust protecting group strategy to prevent unwanted side reactions, such as the formation of branched peptides or modifications at the wrong site[1][2].

The most common synthetic routes involve the careful methylation of a suitably protected L-lysine derivative. A prevalent strategy is the reductive amination of an ε-N-benzyl-protected lysine, followed by hydrogenolysis, or direct alkylation of an α-N-protected lysine derivative[3][4]. The success of these methods is highly dependent on controlling reaction stoichiometry and conditions to favor mono-methylation over di- and tri-methylation.

General Synthetic Workflow

The diagram below illustrates a generalized pathway for the synthesis of 3-methyl-L-lysine, highlighting the critical stages of protection, methylation, and deprotection.

G cluster_0 Synthesis Pathway Start Start: L-Lysine Protected_Lys Step 1: Protection (e.g., α-N-Boc, α-N-Fmoc) α-N-Protected L-Lysine Start->Protected_Lys Protect α-amino group Methylation Step 2: ε-N-Methylation (e.g., Reductive Amination, Alkylation) Protected 3-methyl-L-lysine Protected_Lys->Methylation Selective methylation of ε-amino group Deprotection Step 3: Deprotection (e.g., Acidolysis) Crude 3-methyl-L-lysine Methylation->Deprotection Remove protecting groups Purification Step 4: Purification (e.g., Ion-Exchange Chromatography) Pure 3-methyl-L-lysine Deprotection->Purification Isolate target compound End Final Product Purification->End

Caption: A generalized workflow for 3-methyl-L-lysine synthesis.

Section 2: Troubleshooting Guide

This section addresses specific issues encountered during synthesis in a question-and-answer format.

Issue 1: Incomplete or Stalled Reaction

Q: My reaction monitoring (TLC/LC-MS) shows a significant amount of unreacted starting material, even after the recommended reaction time. What are the potential causes and solutions?

A: An incomplete reaction is a common source of low yield and can typically be traced back to issues with reagents or reaction conditions.

  • Reagent Quality and Stoichiometry:

    • Methylating Agent: Ensure your methylating agent (e.g., formaldehyde for reductive amination, or methyl iodide for alkylation) is fresh and of high purity. For reductive amination, using a stoichiometric equivalent or a slight excess of formaldehyde is crucial. An insufficient amount will lead to incomplete conversion.

    • Reducing Agent: If you are performing a reductive amination, the activity of your reducing agent (e.g., sodium cyanoborohydride, sodium triacetoxyborohydride) is critical. These reagents can degrade upon improper storage. Use a freshly opened bottle or test the activity of an older batch.

    • Catalyst: For catalytic hydrogenolysis steps, ensure the catalyst (e.g., Palladium on carbon) is not poisoned. Contaminants from previous steps, particularly sulfur-containing compounds, can deactivate the catalyst[5].

  • Reaction Conditions:

    • pH Control: In reductive amination, the pH of the reaction medium is critical. The reaction is typically most efficient in a mildly acidic buffer (pH 5-7) to facilitate imine/enamine formation without deactivating the reducing agent. Verify and adjust the pH of your reaction mixture.

    • Temperature: While many methylation reactions proceed well at room temperature, some may require gentle heating to overcome activation energy barriers. Conversely, if side reactions are an issue, lowering the temperature may be beneficial[5].

    • Solvent: Ensure your solvent is anhydrous if the reaction is moisture-sensitive. The presence of water can hydrolyze reagents or interfere with the reaction mechanism.

Issue 2: Complex Product Mixture and Purification Difficulties

Q: My crude product analysis (NMR/LC-MS) shows multiple products, including what appear to be di- and tri-methylated lysine, making purification of the mono-methylated product extremely difficult. How can I improve selectivity?

A: The formation of multiple products points to a lack of selectivity in the methylation step. The ε-amino group can be methylated multiple times, and without proper protection, the α-amino group can also react.

  • Over-Methylation: The primary cause is often an excess of the methylating agent or prolonged reaction times.

    • Solution: Carefully control the stoichiometry. Use no more than 1.0-1.2 equivalents of the methylating agent. Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed to prevent the slower conversion of the mono-methylated product to the di-methylated form. The stepwise nature of methylation means that each subsequent methylation is often slower, but will occur if conditions permit.

  • Lack of Chemoselectivity (α- vs. ε-Amino Group):

    • Cause: This occurs if the α-amino group is not adequately protected. While the ε-amino group is generally more nucleophilic, the α-amino group can still react, especially under forcing conditions.

    • Solution: Ensure your α-amino protecting group is stable under the methylation conditions. The Boc (tert-butyloxycarbonyl) and Fmoc (9-fluorenylmethyloxycarbonyl) groups are standard choices and are generally robust[1][6]. Verify the integrity of your protected starting material before starting the methylation step.

  • Racemization:

    • Cause: Harsh basic or acidic conditions, or excessive heat, can lead to racemization at the α-carbon, resulting in a mixture of L- and D-isomers which can be difficult to separate.

    • Solution: Maintain moderate reaction conditions. Use mild bases for any necessary pH adjustments and avoid unnecessarily high temperatures. Chiral HPLC can be used to assess the enantiomeric purity of your final product[7].

Issue 3: Problems with Protecting Groups

Q: I am observing unexpected byproducts, and I suspect my protecting groups are either being removed prematurely or are proving difficult to remove in the final step. How does this impact yield?

A: Protecting groups are the cornerstone of this synthesis; their failure at any stage will inevitably lead to a low yield of the desired product[2].

  • Premature Deprotection:

    • Cause: The protecting group is not stable to the methylation reaction conditions. For example, some acid-labile groups may be partially cleaved if the methylation reaction requires acidic conditions.

    • Solution: Choose an orthogonal protecting group strategy. For instance, if you need acidic conditions for methylation, use a base-labile (e.g., Fmoc) or hydrogenolysis-labile (e.g., Cbz) protecting group for the α-amino group. The Boc group is generally stable to reductive amination conditions but is removed by strong acids[8].

  • Incomplete Final Deprotection:

    • Cause: The deprotection conditions (e.g., acid concentration, reaction time, temperature) are insufficient to completely remove the protecting group. This leaves you with a mixture of the final product and protected intermediates.

    • Solution: Optimize the deprotection step. For Boc group removal, ensure you are using a sufficiently strong acid (e.g., TFA) with appropriate scavengers if other sensitive functional groups are present. Monitor the deprotection by TLC/LC-MS until all protected material is gone.

Section 3: Key Experimental Protocols

Protocol 1: Optimized Reductive Amination for Mono-methylation of Nα-Boc-L-lysine

This protocol is designed to favor the formation of the mono-methylated product.

Materials:

  • Nα-Boc-L-lysine

  • Formaldehyde (37% solution in water)

  • Sodium cyanoborohydride (NaBH₃CN)

  • Methanol (MeOH)

  • Glacial Acetic Acid

  • Diethyl ether

  • Saturated sodium bicarbonate solution

  • Brine

Procedure:

  • Dissolution: Dissolve Nα-Boc-L-lysine (1.0 eq) in methanol.

  • pH Adjustment: Add glacial acetic acid dropwise to adjust the pH to approximately 6.

  • Aldehyde Addition: Add formaldehyde (1.1 eq) to the solution and stir for 30 minutes at room temperature to allow for the formation of the Schiff base.

  • Reduction: In a separate flask, dissolve sodium cyanoborohydride (1.5 eq) in methanol. Add this solution dropwise to the reaction mixture over 20 minutes. Caution: NaBH₃CN is toxic and releases HCN gas under strongly acidic conditions. Perform this in a well-ventilated fume hood.

  • Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS every hour. The reaction is typically complete within 4-6 hours.

  • Quenching: Once the starting material is consumed, carefully quench the reaction by adding saturated sodium bicarbonate solution until effervescence ceases.

  • Work-up: Remove methanol under reduced pressure. Extract the aqueous residue with diethyl ether (3x). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude Nα-Boc-Nε-methyl-L-lysine.

  • Purification: The crude product can be purified by flash chromatography if necessary before proceeding to the deprotection step.

Protocol 2: Quality Control Analysis by LC-MS

Purpose: To assess the success of the methylation reaction and identify major products/impurities.

Procedure:

  • Sample Preparation: Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Instrumentation: Use a liquid chromatography-mass spectrometry (LC-MS) system. A C18 column is typically suitable for separation.

  • Analysis: Run a gradient elution from high aqueous to high organic mobile phase. Monitor the total ion chromatogram (TIC) and extract ion chromatograms for the expected masses of:

    • Starting Material (e.g., Nα-Boc-L-lysine)

    • Mono-methylated Product (M+14)

    • Di-methylated Product (M+28)

    • Tri-methylated Product (M+42)

  • Interpretation: The relative peak areas will give a semi-quantitative assessment of the reaction's success and selectivity. This data is crucial for deciding whether to proceed with work-up or to optimize the reaction further. Mass spectrometry is a cornerstone for analyzing lysine methylation states[9].

Section 4: Frequently Asked Questions (FAQs)

Q1: Which protecting group strategy is generally best for this synthesis? For solution-phase synthesis, the Boc group is often preferred for α-amino protection due to its stability under reductive amination conditions and its straightforward removal with trifluoroacetic acid (TFA)[6][8]. For solid-phase synthesis, the Fmoc group is standard as it can be removed under mild basic conditions, leaving acid-labile side-chain protecting groups intact[1].

Q2: How can I reliably avoid over-methylation? The most effective method is strict stoichiometric control of the methylating agent. A second strategy involves using a bulkier protecting group on the ε-nitrogen that is introduced and then methylated. For example, a reductive benzylation to create an Nε-benzyl group, followed by methylation and then removal of the benzyl group via hydrogenolysis, can provide excellent control for mono-methylation[4].

Q3: What are the most effective methods for purifying the final 3-methyl-L-lysine product? After deprotection, the final product is a zwitterionic amino acid. Ion-exchange chromatography is the most powerful technique for purification. Using a cation-exchange resin, you can effectively separate unmethylated lysine, mono-methylated, and di-methylated species based on their differing isoelectric points[10].

Q4: How do I confirm the stereochemistry of my final product has been retained? Retention of stereochemistry is critical. The most direct way is to use a chiral analytical method . Chiral HPLC or GC (after derivatization) can separate the L- and D-enantiomers. Alternatively, measuring the optical rotation of the purified product and comparing it to the literature value for L-3-methyl-lysine can provide confirmation of enantiomeric excess.

Section 5: Data Summary Table

Observation (from TLC/LC-MS) Potential Cause(s) Recommended Action(s)
Predominant spot/peak is starting material.Inactive reagents; Sub-optimal pH; Insufficient reaction time/temperature.Use fresh reagents; Verify and adjust pH to 5-7; Increase reaction time or gently warm.
Multiple product spots/peaks close to the desired product.Over-methylation due to excess methylating agent.Reduce stoichiometry of methylating agent to ~1.1 eq; Monitor reaction closely and quench promptly.
Smearing or streaking on TLC; complex mixture in LC-MS.Premature deprotection; Formation of multiple side products.Re-evaluate protecting group stability; Ensure orthogonality with reaction conditions.
Final product is difficult to crystallize/precipitate; broad NMR peaks.Presence of diastereomers due to racemization.Use milder reaction conditions (lower temp, avoid strong base); Analyze by chiral HPLC.
Low mass recovery after purification.Inefficient extraction or precipitation; Product loss on chromatography column.Optimize work-up procedure; Use ion-exchange chromatography for final purification[11].

Section 6: Troubleshooting Workflow

This flowchart provides a logical path for diagnosing low-yield issues.

G cluster_causes Identify Primary Issue cluster_solutions Implement Solutions Start Low Yield Observed AnalyzeCrude Analyze Crude Product (TLC, LC-MS, NMR) Start->AnalyzeCrude IncompleteRxn High % of Starting Material (Incomplete Reaction) AnalyzeCrude->IncompleteRxn >50% SM SideProducts Complex Mixture (Side Products / Over-methylation) AnalyzeCrude->SideProducts Multiple Products PurificationIssue Good Conversion, Low Isolated Yield AnalyzeCrude->PurificationIssue Clean Conversion Sol_Reagents Check Reagent Quality & Stoichiometry Optimize Reaction Conditions (pH, Temp) IncompleteRxn->Sol_Reagents Sol_Selectivity Reduce Methylating Agent Stoichiometry Verify Protecting Group Integrity SideProducts->Sol_Selectivity Sol_Purification Optimize Work-up/Extraction Use Ion-Exchange Chromatography PurificationIssue->Sol_Purification

Sources

Optimization

Technical Support Center: 3-Methyl-L-Lysine Incorporation &amp; Steric Hindrance Mitigation

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams struggling to incorporate 3-methyl-L-lysine ((2S)-2,6-diamino-3-methylhexanoic acid) into thei...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams struggling to incorporate 3-methyl-L-lysine ((2S)-2,6-diamino-3-methylhexanoic acid) into their target peptides and recombinant proteins.

The root cause of these experimental failures comes down to fundamental physics. The methyl group positioned at the β-carbon introduces severe steric hindrance, which restricts the φ (phi) and ψ (psi) dihedral angles of the peptide backbone[1]. This physical bulk acts as a barrier, shielding the α-amine and carboxylate from nucleophilic attack during Solid-Phase Peptide Synthesis (SPPS), and creating structural clashes within the aminoacyl-tRNA synthetase (aaRS) active site during Genetic Code Expansion (GCE).

Below, you will find our comprehensive troubleshooting guides, self-validating protocols, and mechanistic FAQs designed to help you overcome these steric barriers.

Part 1: Solid-Phase Peptide Synthesis (SPPS) Troubleshooting

Frequently Asked Questions

Q: Why do my peptide syntheses consistently fail or produce deletion sequences specifically at the 3-methyl-L-lysine coupling step? A: The β-methyl substitution creates a physical "steric shield" around the reactive centers. In enzymatic systems, β-branched amino acids act as a steric gate that blocks incoming substrates[2]; similarly, in SPPS, this bulk severely reduces the kinetics of the nucleophilic attack. Standard room-temperature coupling lacks the activation energy required to overcome this steric barrier.

Q: I increased the coupling time to 4 hours to improve yield, but now I am seeing high rates of epimerization. How can I prevent this? A: Extended coupling times in the presence of strong bases (like DIPEA) promote base-catalyzed racemization via an oxazolone intermediate. Causality dictates that you must increase the activation energy, not the time. Switch to microwave-assisted SPPS (75°C for 15 minutes) and utilize a highly reactive, low-epimerization coupling system like DIC/Oxyma Pure to force the reaction to completion before epimerization can occur.

Quantitative Data: SPPS Coupling Reagents Comparison

Table 1: Coupling Reagents for β-Branched Amino Acids

Reagent SystemActivation MechanismCoupling Efficiency (3-Me-Lys)Epimerization RiskScientific Recommendation
HBTU / DIPEA Aminium-based< 40%LowNot recommended for β-branched ncAAs.
HATU / HOAt / DIPEA 7-Aza-benzotriazole85 - 90%ModerateStandard choice; requires double coupling.
DIC / Oxyma Pure Carbodiimide / Oxime90 - 95%Very LowHighly recommended; excellent for microwave SPPS.
PyAOP / HOAt / TMP Phosphonium-based> 98%LowBest for extreme steric hindrance; use as a secondary rescue couple.
Protocol 1: Self-Validating Microwave SPPS Workflow

This protocol utilizes a self-validating feedback loop to ensure coupling efficiency before proceeding, preventing the accumulation of deletion sequences.

Step 1: Fmoc Deprotection Treat the resin with 20% piperidine in DMF for 3 minutes, followed by a second treatment for 10 minutes. Wash thoroughly with DMF (5x).

Step 2: Pre-Activation (Crucial for Steric Hindrance) Dissolve 4 equivalents of Fmoc-3-Me-Lys-OH and 4 equivalents of Oxyma Pure in DMF. Add 4 equivalents of DIC. Allow the mixture to pre-activate for 2 minutes at room temperature before adding it to the resin.

Step 3: Microwave Coupling Subject the reaction vessel to microwave irradiation at 75°C for 15 minutes. Mechanistic note: The thermal energy overcomes the rotational restriction of the β-methyl group, exposing the electrophilic center.

Step 4: System Validation (The Kaiser Test Checkpoint) Perform a Kaiser test on a few resin beads.

  • If Yellow (Negative): Coupling is complete. Proceed to Step 5.

  • If Blue (Positive): Steric hindrance prevented full coupling. Do not proceed. Perform a rescue double-couple using PyAOP/HOAt/TMP for 45 minutes at room temperature, then re-test.

Step 5: Capping Treat the resin with Acetic Anhydride/Pyridine in DMF (1:2:7) for 10 minutes to cap any unreacted amines, ensuring any failed sequences are truncated rather than deleted.

SPPS_Workflow Deprotect Fmoc Deprotection (20% Piperidine) Activate Pre-Activation (DIC/Oxyma Pure) Deprotect->Activate Wash Couple Microwave Coupling (75°C, 15 min) Activate->Couple Add to Resin Validate Kaiser Test (Self-Validation) Couple->Validate Wash & Sample Validate->Activate If Positive (Double Couple) Cap Capping (Ac2O/Pyridine) Validate->Cap If Negative

Self-validating SPPS workflow for 3-Me-Lys, featuring microwave coupling and mandatory Kaiser tests.

Part 2: Genetic Code Expansion (GCE) Troubleshooting

Frequently Asked Questions

Q: My engineered Pyrrolysyl-tRNA synthetase (PylRS) shows low charging efficiency for 3-Me-Lys. How do I fix this? A: The wild-type PylRS active site cannot accommodate the β-branched bulk. Methyllysine readout and incorporation are heavily dependent on the aromatic cage size of the binding pocket[3]. You must engineer the amino acid binding pocket by mutating bulky residues (e.g., Y384 in M. mazei PylRS) to smaller aliphatic residues (Ala/Val). This enlarges the cavity, relieving the steric clash and restoring aminoacylation kinetics.

Q: I have optimized the aaRS, but recombinant protein yields are still low. What is the next bottleneck? A: Two secondary bottlenecks exist: cellular uptake and ribosomal accommodation. First, convert the 3-Me-Lys free acid to a methylester-capped form; this increases passive diffusion across the E. coli membrane, enhancing final protein yields by 2-6 fold[4]. Second, the native Elongation Factor Tu (EF-Tu) may reject the bulky aminoacyl-tRNA.

Quantitative Data: GCE Optimization Metrics

Table 2: Genetic Incorporation Bottlenecks & Solutions

ComponentWild-Type EfficiencyOptimized VariantEngineered EfficiencyCausality of Improvement
PylRS < 5%PylRS (Y384A/Y306V)65%Enlarged pocket accommodates β-methyl bulk.
EF-Tu 10%EF-Tu (E215A/D216A)80%Expanded binding cleft for bulky aminoacyl-tRNAs.
UAA Form Free Acid (1x)Methylester Capped4x - 6xEnhanced passive cellular uptake across membrane.
Protocol 2: Self-Validating GCE Optimization Workflow

Step 1: Substrate Preparation Synthesize or purchase the methylester-capped form of 3-methyl-L-lysine to bypass the cellular membrane diffusion bottleneck.

Step 2: Plasmid Co-Transformation Co-transform E. coli BL21(DE3) with:

  • pEvol plasmid containing the engineered PylRS/tRNA(CUA) pair.

  • pET plasmid containing your target gene with an amber stop codon (TAG) at the desired incorporation site, fused to a C-terminal superfolder GFP (sfGFP) reporter.

Step 3: Expression and System Validation (The Fluorescence Checkpoint) Induce expression with 1 mM IPTG and 0.2% arabinose in the presence of 4 mM 3-Me-Lys methylester. Self-validating mechanism: Measure sfGFP fluorescence at 510 nm.

  • If Signal < 10^3 RFU: The bottleneck is upstream (aaRS charging failure). Proceed to directed evolution of the PylRS active site.

  • If Signal > 10^4 RFU but target yield is low: The aaRS is functioning, but the ribosome is stalling. Co-express an engineered EF-Tu (E215A/D216A) to chaperone the bulky aminoacyl-tRNA into the ribosomal A-site.

GCE_Pathway UAA 3-Me-Lys Methylester (Enhanced Uptake) aaRS Engineered aaRS (Enlarged Pocket) UAA->aaRS Substrate Entry Complex Aminoacyl-tRNA Complex aaRS->Complex ATP Hydrolysis tRNA Orthogonal tRNA tRNA->aaRS Charging EFTu Mutant EF-Tu (Steric Accommodation) Complex->EFTu Chaperone Binding Ribosome Ribosomal PTC (Translation) EFTu->Ribosome A-Site Delivery

Genetic code expansion pathway highlighting steric accommodation checkpoints for β-branched ncAAs.

References
  • Title : Structural Model of the Rev Regulatory Protein from Equine Infectious Anemia Virus Source : PLOS ONE URL :[Link]

  • Title : YADD mutants of human immunodeficiency virus type 1 and Moloney murine leukemia virus reverse transcriptase are resistant to lamivudine triphosphate (3TCTP) in vitro Source : Journal of Virology URL :[Link]

  • Title : Enhancing the incorporation of lysine derivatives into proteins with methylester forms of unnatural amino acids Source : Bioorganic & Medicinal Chemistry Letters URL :[Link]

  • Title : Towards understanding methyllysine readout Source : Biochimica et Biophysica Acta (BBA) - Gene Regulatory Mechanisms URL :[Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Cleavage Conditions for 3-Methyl-L-Lysine Peptides

Welcome to the Advanced Peptide Synthesis Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chemical and steric challenges associated with synthesizing peptides contain...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Peptide Synthesis Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chemical and steric challenges associated with synthesizing peptides containing 3-methyl-L-lysine and its epigenetic analogs (such as Nϵ,Nϵ,Nϵ -trimethyl-L-lysine).

Because modified lysines introduce unique electronic and steric microenvironments, standard solid-phase peptide synthesis (SPPS) cleavage protocols often fail, leading to truncated sequences, demethylated byproducts, or incomplete deprotection. This guide synthesizes field-proven insights to help you troubleshoot and optimize your cleavage workflows.

Part 1: Troubleshooting Guide & FAQs

Q1: During the TFA cleavage of my peptide containing Nϵ,Nϵ,Nϵ -trimethyl-L-lysine (a common 3-methyllysine analog), I observe a significant -14 Da and -28 Da mass shift in my final product. What is causing this?

The Causality: You are observing the chemical demethylation of the quaternary ammonium group. While Fmoc SPPS is the standard for post-translationally modified peptides because it avoids harsh HF cleavage[1], the standard "Reagent K" cleavage cocktail contains thioanisole[2]. Thioanisole is a soft nucleophile. During the highly acidic cleavage step, it can attack the methyl groups of the quaternary amine via an SN​2 mechanism, resulting in the loss of one (-14 Da) or two (-28 Da) methyl groups. The Solution: Omit thioanisole entirely from your cleavage cocktail. Use Reagent B (92.5% TFA, 2.5% Water, 2.5% Triisopropylsilane (TIS), 2.5% DODT)[3]. If your sequence contains multiple methionines or cysteines requiring robust scavenging, use a modified Reagent K (TFA/Phenol/Water/EDT/TIS) that strictly excludes thioanisole.

Q2: I am synthesizing a peptidomimetic incorporating the sterically hindered unnatural amino acid β -methyl-L-lysine (strictly 3-methyl-L-lysine). After standard 2-hour TFA cleavage, LC-MS shows incomplete removal of the Pbf protecting group on adjacent arginines. Why?

The Causality: The β -methyl group introduces severe steric bulk directly adjacent to the peptide backbone. This steric hindrance restricts the localized conformational flexibility of the peptide chain. In rigid conformations, adjacent bulky protecting groups (like the Pbf group on Arginine or Boc on Lysine) can become physically shielded from protonation by Trifluoroacetic acid (TFA). The Solution: Extend the cleavage time to 3.5–4 hours and ensure a high ratio of TFA to scavengers (e.g., 95% TFA). Alternatively, apply mild heating (35–40 °C) during the cleavage step. Heating increases the kinetic energy and backbone dynamics, allowing TFA better access to the sterically shielded protecting groups.

Q3: I am using Fmoc-Lys(Me2)-OH to synthesize a dimethylated peptide. I am seeing truncated sequences and deletion peptides. Is the cleavage step responsible?

The Causality: This is typically not a cleavage issue, but a coupling issue that manifests during final LC-MS analysis. The -dimethylamine sidechain is highly basic. Over extended coupling times, this basic sidechain can prematurely deprotect the Fmoc group of the growing peptide chain, leading to double couplings or deletions[4]. The Solution: Maintain slightly acidic coupling conditions. Use diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt) for the coupling of Fmoc-Lys(Me2)-OH and all subsequent residues[4]. This keeps the dimethylamine sidechain protonated and unable to trigger premature Fmoc removal via base-catalyzed β -elimination.

Q4: How do I minimize aspartimide formation when my 3-methyl-L-lysine is adjacent to an Aspartic Acid (Asp) residue?

The Causality: Aspartimide formation is one of the most serious side reactions in Fmoc SPPS[1]. The altered backbone dihedral angles caused by the sterically hindered 3-methyl-L-lysine can force the Asp side-chain carbonyl into close proximity with the backbone amide nitrogen. This proximity accelerates base-catalyzed succinimide ring formation during piperidine treatments, which persists as a +18 Da (or -18 Da depending on hydrolysis) mass defect after cleavage. The Solution: Use 0.1 M HOBt in your 20% piperidine deprotection solution to neutralize the basic microenvironment, or employ backbone amide protection (e.g., Dmb or Hmb dipeptides) at the Asp-Lys junction.

Part 2: Quantitative Data & Cocktail Selection

Selecting the correct cleavage cocktail is a balancing act between adequately scavenging reactive carbocations and preventing the degradation of your modified lysine residues.

Cleavage CocktailComposition (v/v)Recommended Use CaseImpact on 3-Methyl-L-Lysine / Trimethyllysine
Reagent K 82.5% TFA, 5% Phenol, 5% Water, 5% Thioanisole, 2.5% EDTStandard sequences with Met/Cys[2].High Risk: Thioanisole causes rapid SN​2 demethylation of quaternary amines.
Reagent B 92.5% TFA, 2.5% Water, 2.5% TIS, 2.5% DODTStandard modified peptides[3].Optimal: Prevents demethylation; TIS effectively scavenges carbocations.
Modified K 90% TFA, 2.5% Phenol, 2.5% Water, 2.5% EDT, 2.5% TISCys/Met-rich sequences with modified Lys.Optimal: Balances robust scavenging with complete protection against demethylation.
Heated TFA 95% TFA, 2.5% Water, 2.5% TIS (at 35 °C)Highly sterically hindered β -methyl-L-lysine.Moderate Risk: Excellent for removing stubborn Pbf groups, but may increase oxidation.

Part 3: Mechanistic & Workflow Visualizations

To fully understand the causality behind these optimization steps, review the mechanistic pathway of thioanisole-induced degradation and our recommended decision matrix for cleavage optimization.

Mechanism A Trimethyllysine (Quaternary Amine) C SN2 Attack on Methyl Group A->C B Thioanisole (Soft Nucleophile) B->C D Dimethyllysine (-14 Da Byproduct) C->D Loss of CH3 E Methyl-Thioanisole Cation C->E Scavenged

Mechanism of thioanisole-mediated demethylation of trimethyllysine during TFA cleavage.

Workflow Start Peptide-Resin containing 3-Methyl-L-Lysine Check Does sequence contain Met, Cys, or Trp? Start->Check Yes Use Modified Reagent K (No Thioanisole) TFA/Phenol/H2O/EDT/TIS Check->Yes Yes No Use Reagent B TFA/H2O/TIS Check->No No Cleave Cleavage Reaction 2.5 - 3.5 hours @ 25°C Yes->Cleave No->Cleave Precipitate Cold Ether Precipitation & Centrifugation Cleave->Precipitate Analyze LC-MS Analysis Check for -14 Da or +Pbf Precipitate->Analyze

Decision tree for selecting optimal cleavage conditions for modified lysine peptides.

Part 4: Experimental Protocol — Optimized Cleavage Workflow

This self-validating protocol is designed to ensure complete deprotection of sterically hindered residues while preserving the integrity of methyl-lysine modifications.

Step 1: Resin Preparation & Washing Following the final Fmoc deprotection, wash the peptide-resin thoroughly with Dimethylformamide (DMF) (3x) and Dichloromethane (DCM) (5x) to remove all traces of basic reagents (e.g., piperidine)[5].

Step 2: Desiccation Dry the resin under a gentle stream of nitrogen or under vacuum for 1 hour. Causality: Residual solvents (especially DMF) can dilute the TFA, reduce cleavage efficiency, and generate reactive formyl cations that irreversibly modify the peptide.

Step 3: Cocktail Formulation In a glass vial, prepare the Modified Reagent K cocktail: 90% TFA, 2.5% Phenol, 2.5% Water, 2.5% EDT, and 2.5% TIS. Critical Checkpoint: Verify that thioanisole is completely excluded from the mixture if synthesizing trimethyllysine analogs.

Step 4: The Cleavage Reaction Add 10 mL of the cleavage cocktail per 1 gram of dry resin. Seal the vessel and rock gently at room temperature (25 °C) for 2.5 to 3 hours. Note for β -methyl-L-lysine: If the modified lysine is adjacent to an Arginine, extend the cleavage time to 3.5 hours to overcome steric shielding of the Pbf group.

Step 5: Filtration & Resin Washing Filter the cleavage mixture through a fritted syringe to separate the resin. Wash the depleted resin twice with 1–2 mL of neat TFA and combine these washings with the primary filtrate.

Step 6: Precipitation & Isolation Concentrate the combined filtrate under a nitrogen stream to approximately 1/3 of its original volume. Add the concentrated filtrate dropwise into 10 volumes of ice-cold diethyl ether to precipitate the crude peptide[3]. Centrifuge the suspension at 3500 × g for 5 minutes[3].

Step 7: Scavenger Removal Decant the ether supernatant. Wash the peptide pellet twice more with fresh ice-cold ether, centrifuging between washes. Causality: Repeated ether washes are mandatory to remove residual phenol and EDT, which can severely interfere with downstream RP-HPLC purification.

Step 8: Lyophilization & Validation Dissolve the peptide pellet in a mixture of Water/Acetonitrile (containing 0.1% TFA) and lyophilize. Validate the synthesis via LC-MS, specifically looking for the target mass, absence of +252 Da (retained Pbf), and absence of -14 Da (demethylation).

Sources

Reference Data & Comparative Studies

Validation

Structural and Analytical Differentiation: 3-Methyl-L-Lysine vs. N-ε-Methyl-L-Lysine

A Technical Guide for Peptide Engineering and Epigenetic Profiling As a Senior Application Scientist navigating the complexities of modern drug discovery, I frequently encounter the challenge of differentiating isobaric...

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Author: BenchChem Technical Support Team. Date: April 2026

A Technical Guide for Peptide Engineering and Epigenetic Profiling

As a Senior Application Scientist navigating the complexities of modern drug discovery, I frequently encounter the challenge of differentiating isobaric amino acid derivatives. 3-Methyl-L-lysine and N-ε-methyl-L-lysine share the exact same molecular formula (C₇H₁₆N₂O₂) and molecular weight (160.21 g/mol ), yet they dictate entirely different biological functions and synthetic applications[1].

This guide provides an objective, mechanistic comparison of these two isomers, detailing their structural divergence and providing self-validating experimental protocols for their definitive analytical differentiation.

Physicochemical & Structural Divergence

The fundamental difference between these two molecules lies in the spatial location of the methyl group, which directly dictates their chemical behavior and biological utility.

  • N-ε-Methyl-L-Lysine (N6-methyllysine): The methyl group is covalently attached to the terminal epsilon-amino group[1]. This is a canonical post-translational modification (PTM) found extensively on histone tails (e.g., H3K4me1). The methylation slightly alters the pKa of the terminal amine while retaining its positive charge at physiological pH, creating a specific binding epitope for epigenetic "reader" domains (such as chromodomains).

  • 3-Methyl-L-Lysine: The methyl group is attached to the β-carbon (C3) of the aliphatic side chain. This modification introduces a second chiral center. Mechanistically, this bulky methyl group restricts the Ramachandran dihedral angles of the peptide backbone, locking the peptide into specific conformations and providing profound steric shielding against proteolytic enzymes.

Table 1: Quantitative and Structural Comparison

Property3-Methyl-L-LysineN-ε-Methyl-L-Lysine
Molecular Formula C₇H₁₆N₂O₂C₇H₁₆N₂O₂
Molecular Weight 160.21 g/mol 160.21 g/mol
Modification Site Aliphatic backbone (C3 / β-carbon)Terminal amine (N6 / ε-amino)
Chiral Centers 2 (C2, C3)1 (C2)
Primary Utility Peptidomimetics, steric constraintEpigenetic marker, reader recognition
Protease Resistance High (steric shielding of backbone)Moderate (trypsin cleavage hindered)
CID Neutral Loss -17 Da (NH₃)-31 Da (CH₃NH₂)
Strategic Utility in Drug Development

The structural causality of these modifications dictates their use in distinct therapeutic pipelines. N-ε-methyl-L-lysine is primarily utilized as a biological probe to assay histone demethylases or to map epigenetic signaling networks. Conversely, 3-methyl-L-lysine is a powerful tool in synthetic peptidomimetics. For instance, incorporating 3-methyl-L-lysine into synthetic libraries for Bio-Layer Interferometry (BLI) assisted Affinity Selection Mass Spectrometry (AS-MS) allows researchers to rapidly discover highly stable, non-canonical peptide binders for oncogenic targets like menin[2].

G Root Lysine Methylation Strategy Epi Epigenetic Targeting (N-epsilon-methyl-L-lysine) Root->Epi Pept Peptidomimetic Design (3-methyl-L-lysine) Root->Pept Epi1 Preserves backbone flexibility Epi->Epi1 Epi2 Creates reader-domain epitope Epi->Epi2 Pept1 Restricts Ramachandran angles Pept->Pept1 Pept2 Induces protease resistance Pept->Pept2

Strategic divergence of lysine methylation in drug development and epigenetic targeting.

Self-Validating Analytical Protocols

Because these two amino acids are perfectly isobaric, standard intact mass analysis cannot distinguish them. We must rely on orthogonal techniques that exploit their structural differences: fragmentation physics (Mass Spectrometry) and magnetic resonance (NMR).

G A Target: Isobaric Lysine Isomers (C7H16N2O2, 160.21 g/mol) B LC-MS/MS Analysis A->B C NMR Spectroscopy A->C B1 CID / ETD Fragmentation B->B1 C1 1H-13C HSQC (pH 10.0) C->C1 B2 Neutral Loss Profiling B1->B2 C2 Methyl Proton Shifts C1->C2 D1 N-epsilon-methyl-L-lysine (N6-methyl) B2->D1 -31 Da (CH3NH2) D2 3-methyl-L-lysine (C3-methyl) B2->D2 -17 Da (NH3) C2->D1 Singlet (~2.6 ppm) C2->D2 Doublet (~1.0 ppm)

Analytical workflow for differentiating isobaric lysine isomers via LC-MS/MS and NMR.

Protocol A: LC-MS/MS Differentiation via Neutral Loss Profiling

Causality: Collision-Induced Dissociation (CID) drives fragmentation at the weakest bonds. N-ε-methylated amines preferentially expel methylamine (-31 Da) upon collision. Conversely, because the methyl group in 3-methyl-L-lysine is bound to the carbon backbone, the terminal amine remains unmodified and expels standard ammonia (-17 Da). This creates a self-validating binary output.

  • Enzymatic Digestion: Cleave the target protein/peptide using Endoproteinase Arg-C (1:50 enzyme-to-substrate ratio) in 50 mM ammonium bicarbonate (pH 8.0) for 4 hours at 37°C. (Note: Trypsin is avoided because N-ε-methylation sterically hinders tryptic cleavage at the lysine C-terminus).

  • Chromatographic Separation: Inject 1 µg of the digest onto a C18 reversed-phase nano-LC column. Utilize a neutral pH mobile phase (e.g., 10 mM ammonium acetate, pH 7.0) to increase the retention time of these highly basic, hydrophilic peptides.

  • Mass Spectrometry Acquisition: Operate the mass spectrometer in positive ion mode. Trigger parallel CID and Electron Transfer Dissociation (ETD) scans. ETD is critical here as it preserves labile side-chain modifications and provides complementary c/z ion series to confirm the exact residue position of the +14.015 Da mass shift.

  • Data Interpretation: Filter the MS2 spectra for neutral loss peaks originating from the precursor ion. A mass shift of [M+H - 31]+ confirms N-ε-methyl-L-lysine. A mass shift of [M+H - 17]+ confirms 3-methyl-L-lysine.

Protocol B: 2D NMR (1H-13C HSQC) Structural Validation

Causality: The chemical environment of the methyl protons dictates their resonance frequency. A methyl group on an amine (N-ε) lacks adjacent protons, yielding a singlet. A methyl group on the β-carbon (C3) couples directly with the adjacent C3 proton, splitting the signal into a doublet.

  • Sample Preparation: Dissolve 2-5 mg of the purified synthetic peptide in 500 µL of D₂O containing 10 mM sodium phosphate buffer.

  • pH Optimization (Critical Step): Adjust the sample pH to exactly 10.0 using NaOD. As demonstrated by Gaponenko et al., adjusting the pH near the pKa of the lysine side chain maximizes the chemical shift dispersion of methyl groups, resolving overlapping signals that occur at neutral pH[3].

  • Data Acquisition: Acquire a ¹H-¹³C Heteronuclear Single Quantum Coherence (HSQC) spectrum at 298 K using a 600 MHz (or higher) NMR spectrometer.

  • Spectral Analysis:

    • N-ε-Methyl-L-Lysine: Look for a singlet proton resonance at ~2.6–2.7 ppm correlating to a ¹³C shift at ~33 ppm.

    • 3-Methyl-L-Lysine: Look for a doublet proton resonance shifted significantly upfield at ~0.9–1.1 ppm (due to ³J coupling with the C3-H) correlating to a ¹³C shift at ~15-18 ppm.

References
  • PubChem (National Institutes of Health). "epsilon-Methyl-L-lysine | C7H16N2O2 | CID 164795". National Center for Biotechnology Information. Available at:[Link]

  • PubChem (National Institutes of Health). "3-Methyl-L-lysine | C7H16N2O2 | CID 22853941". National Center for Biotechnology Information. Available at:[Link]

  • Gaponenko, V., et al. "Differences in Lysine pKa Values May Be Used to Improve NMR Signal Dispersion in Reductively Methylated Proteins." Journal of Biomolecular NMR (2009). Available at:[Link]

  • ResearchGate. "Automated affinity selection for rapid discovery of peptide binders." Preprint / Publication (2026). Available at:[Link]

Sources

Comparative

Validation of 3-Methyl-L-Lysine Antibodies for Western Blot Analysis: A Comparative Guide &amp; Self-Validating Protocol

Executive Summary & Scientific Context In the realm of epigenetics and post-translational modification (PTM) research, the term "3-methyl-L-lysine" functionally denotes Nϵ -trimethyl-L-lysine (Kme3) . This covalent modif...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scientific Context

In the realm of epigenetics and post-translational modification (PTM) research, the term "3-methyl-L-lysine" functionally denotes -trimethyl-L-lysine (Kme3) . This covalent modification is a master regulator of chromatin dynamics, transcriptional activation, and protein-protein interactions. As a Senior Application Scientist, I frequently encounter a pervasive issue in the field: the mischaracterization of methyl-lysine antibodies.

Validating antibodies against Kme3 is notoriously difficult due to the structural and electrostatic similarities between mono- (Kme1), di- (Kme2), and tri-methylated (Kme3) states. This guide provides an objective comparison of Kme3 detection modalities and outlines a causality-driven, self-validating Western blot protocol designed to eliminate cross-reactivity and ensure scientific rigor.

The Causality of Cross-Reactivity: Why Validation Fails

The ϵ -amino group of a lysine residue can accept up to three methyl groups. Trimethylation removes the hydrogen-bond donor capability of the amine while adding significant steric bulk. Antibodies often fail in Western blot applications because their paratopes possess too much conformational flexibility, allowing them to bind Kme2 or even Kme1 targets.

To combat this, manufacturers must employ a rigorous negative-selection affinity chromatography process. Crude antiserum is first passed through Kme1 and Kme2 columns to deplete cross-reactive immunoglobulins, followed by positive selection on a Kme3 column . If a commercial antibody has not undergone this specific purification logic, its specificity cannot be trusted for Western blot analysis.

G Root Crude Antiserum (Pan-3-Methyl-L-Lysine) Kme12_Col Kme1 / Kme2 Affinity Column Root->Kme12_Col Apply to column Reject Cross-Reactive Antibodies (Discarded) Kme12_Col->Reject Binds to column FlowThru Flow-Through (Kme3 Enriched) Kme12_Col->FlowThru Does not bind Kme3_Col Kme3 Affinity Column (Positive Selection) FlowThru->Kme3_Col Apply to column Valid Purified Kme3 Antibody (Validated Specificity) Kme3_Col->Valid Elute specific binders

Fig 1. Affinity purification logic to eliminate Kme1/Kme2 cross-reactivity in Kme3 antibodies.

Comparative Analysis of Kme3 Detection Modalities

Before committing to a specific antibody, researchers must weigh the performance of pan-specific Kme3 antibodies against site-specific alternatives and mass spectrometry.

Table 1: Quantitative Comparison of Kme3 Detection Modalities

Detection ModalitySpecificity FocusSensitivity (LOD)Cross-Reactivity RiskBest Use Case
Pan-3-Methyl-L-Lysine Antibody Sequence-independent Kme3~10-50 ngModerate (Kme2)Discovery of novel methylated substrates; global Kme3 profiling.
Site-Specific Antibody (e.g., H3K4me3) Sequence-dependent Kme3~1-10 ngLowValidating known epigenetic marks; targeted chromatin assays.
Tandem Mass Spectrometry (LC-MS/MS) Absolute mass shift (+42.04 Da)~100 fmolNoneUnbiased PTM mapping; quantifying stoichiometry of methylation.

The Self-Validating Western Blot Protocol

A standard Western blot is insufficient for PTM validation. The protocol must be a self-validating system that proves causality—demonstrating that the signal observed is directly and exclusively caused by the presence of 3-methyl-L-lysine.

G cluster_0 Parallel Incubation A Prepare Lysates (+/- Methylase Inhibitor) B SDS-PAGE & PVDF Transfer A->B C Block with 5% BSA B->C D1 Primary Ab Only (Standard WB) C->D1 D2 Primary Ab + Kme3 Peptide C->D2 E1 Target Band Detected D1->E1 E2 Signal Abolished D2->E2

Fig 2. Self-validating Western blot workflow utilizing a parallel peptide competition assay.

Step-by-Step Methodology & Mechanistic Rationale

Step 1: Sample Preparation & Built-In Controls

  • Protocol: Prepare three distinct lysates:

    • Positive Control: Recombinant protein chemically trimethylated in vitro (e.g., SET8 or RAG2) .

    • Experimental Sample: Your target cell lysate.

    • Negative Control: Cell lysate treated with a global methyltransferase inhibitor (e.g., AdOx) for 48 hours, or an unmethylated recombinant protein.

  • Causality: Without a definitive negative control, it is impossible to distinguish basal Kme3 levels from non-specific protein backbone binding.

Step 2: Electrophoresis and Transfer

  • Protocol: Resolve proteins via SDS-PAGE and transfer to a Polyvinylidene Difluoride (PVDF) membrane (0.2 µm pore size).

  • Causality: PVDF is mandatory over nitrocellulose for PTM targets. PVDF possesses a significantly higher protein-binding capacity (~170 µg/cm² vs. 80 µg/cm²), which is critical for capturing low-abundance methylated targets without signal bleed-through during transfer.

Step 3: Blocking (The BSA Imperative)

  • Protocol: Block the membrane in 5% Bovine Serum Albumin (BSA) in TBST (Tris-Buffered Saline with 0.1% Tween-20) for 1 hour at room temperature. Do not use non-fat dry milk.

  • Causality: Milk contains complex phosphoproteins, endogenous biotin, and variable lipid content that can obscure weak methylation signals or cause high background with pan-specific antibodies. BSA provides a uniform, non-reactive blocking layer tailored for PTM detection.

Step 4: Primary Antibody Incubation & Peptide Competition Assay

  • Protocol: Set up two parallel incubations:

    • Membrane A (Standard): Incubate with the anti-3-methyl-L-lysine antibody (diluted 1:1000 in 5% BSA/TBST) overnight at 4°C.

    • Membrane B (Competition): Pre-incubate the antibody with a 100-fold molar excess of the immunizing Kme3 peptide for 2 hours at room temperature, then apply to the membrane overnight at 4°C.

  • Causality: The 4°C overnight incubation is critical. It thermodynamically favors high-affinity, specific interactions (Kme3) while suppressing low-affinity, non-specific binding (Kme1/Kme2). The peptide competition assay is the gold standard for validation; if the signal on Membrane A is not completely abolished on Membrane B, the antibody is cross-reacting with the linear amino acid sequence, not the PTM.

Step 5: Washing and Detection

  • Protocol: Wash 4 x 5 minutes in TBST. Incubate with an HRP-conjugated secondary antibody (1:5000) for 1 hour at room temperature. Wash again, and detect using enhanced chemiluminescence (ECL).

Data Interpretation & Troubleshooting

  • Signal persists in the peptide competition assay: The antibody is recognizing the linear amino acid sequence, not the trimethylation. Reject the antibody lot.

  • High background across all lanes: The antibody concentration is too high, or the BSA blocking buffer is contaminated. Increase the Tween-20 concentration to 0.2% during washes to increase stringency.

  • Detection of novel substrates: When using a pan-Kme3 antibody, multiple bands will naturally appear in whole-cell lysates. To validate a specific novel substrate, you must perform an immunoprecipitation (IP) of your target protein first, followed by a Western blot probing with the pan-Kme3 antibody .

References

  • Development of pan-specific antibody against trimethyllysine for protein research. Proteome Science. Available at:[Link]

  • The SUV39H1 Protein Lysine Methyltransferase Methylates Chromatin Proteins Involved in Heterochromatin Formation and VDJ Recombination. ACS Chemical Biology. Available at:[Link]

Validation

Comparative Guide: 3-Methyl-L-Lysine vs. Unmethylated Lysine in Enzyme Kinetics

Target Audience: Researchers, Biochemists, and Drug Development Professionals Document Type: Technical Comparison & Experimental Methodology Guide Executive Summary & Nomenclature Clarification In the field of epigenetic...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Biochemists, and Drug Development Professionals Document Type: Technical Comparison & Experimental Methodology Guide

Executive Summary & Nomenclature Clarification

In the field of epigenetic drug discovery and chromatin biology, understanding the kinetic interplay between different methylation states of lysine is paramount.

Nomenclature Note: While "3-methyl-L-lysine" can technically refer to a rare β -carbon methylated synthetic analog, in the context of chromatin enzyme kinetics, it is overwhelmingly utilized as the standard nomenclature for -trimethyl-L-lysine (Lys(Me3)) —the fully methylated state of the lysine side chain[1]. This guide objectively compares the kinetic behavior, structural thermodynamics, and enzymatic processing of -trimethyl-L-lysine against unmethylated lysine (Lys(Me0)) , specifically focusing on their roles as substrates and products for epigenetic writers (Lysine Methyltransferases, KMTs) and erasers (Lysine Demethylases, KDMs).

Mechanistic Causality: Why Methylation State Dictates Kinetics

The addition of three methyl groups to the ϵ -amino group of lysine fundamentally alters its chemical properties. Unmethylated lysine possesses a primary amine that can act as a nucleophile and hydrogen-bond donor. In contrast, 3-methyl-L-lysine (trimethyllysine) features a quaternary ammonium cation; it carries a permanent positive charge, lacks a lone pair of electrons, and is highly hydrophobic due to the bulky methyl groups[2].

This chemical divergence dictates absolute kinetic preferences among modifying enzymes:

  • Lysine Methyltransferases (KMTs - Writers): Enzymes like SUV39H1 utilize unmethylated lysine as their primary substrate[3]. The SET domain active site is structurally optimized to deprotonate the unmethylated ϵ -amino group, positioning it for a nucleophilic attack on the methyl donor, S-adenosylmethionine (SAM). For KMTs, 3-methyl-L-lysine is a kinetically dead product that can act as a competitive inhibitor.

  • JmjC-Domain Demethylases (KDMs - Erasers): Enzymes like KDM4A specifically recognize 3-methyl-L-lysine[4]. They utilize α -ketoglutarate ( α -KG) and Fe(II) to generate a highly reactive ferryl-oxo intermediate. This intermediate hydroxylates one of the inert methyl groups, creating an unstable hemiaminal that spontaneously degrades into formaldehyde and dimethyllysine. Here, unmethylated lysine is the end-product and is not a substrate.

  • LSD1 (FAD-dependent Erasers): The kinetic difference here is absolute. LSD1 cannot demethylate 3-methyl-L-lysine. Its FAD-dependent mechanism requires a lone electron pair on the ϵ -nitrogen to form an imine intermediate[5]. Because trimethyllysine is a quaternary amine lacking this lone pair, kcat​ is strictly zero.

Pathway Lys0 Unmethylated Lysine (Target Substrate) Writer Lysine Methyltransferase (SAM-dependent) Lys0->Writer Methylation Lys3 3-Methyl-L-Lysine (Nε-Trimethyllysine) Eraser JmjC Demethylase (α-KG/Fe2+ dependent) Lys3->Eraser Demethylation Writer->Lys3 SAH + H+ Eraser->Lys0 Succinate + Formaldehyde

Enzymatic regulation of unmethylated and trimethylated lysine states by KMTs and KDMs.

Quantitative Kinetic Comparison

The following table summarizes the kinetic parameters ( Km​ , kcat​ , and Catalytic Efficiency) demonstrating the binary divergence in substrate preference between unmethylated and 3-methyl-L-lysine across major enzyme classes.

Enzyme (Class)Substrate State Km​ ( μM ) kcat​ ( s−1 )Catalytic Efficiency ( M−1s−1 )Kinetic Role
SUV39H1 (Writer)Unmethylated (H3K9me0)~4.50.02~4,444Primary Substrate
SUV39H1 (Writer)3-Methyl-L-Lysine (H3K9me3)N/A00Product / Inhibitor
KDM4A (Eraser)3-Methyl-L-Lysine (H3K9me3)~2.10.15~71,428Primary Substrate
KDM4A (Eraser)Unmethylated (H3K9me0)N/A00End Product
LSD1 (Eraser)3-Methyl-L-Lysine (H3K4me3)N/A00Kinetically Inert

(Note: Values are representative consensus figures from in vitro recombinant assays[3][4]. Exact parameters vary based on peptide length and buffer conditions).

Structural Thermodynamics: The "Aromatic Cage"

To understand the kinetic data, one must look at the thermodynamic binding pockets of these enzymes. Proteins that bind 3-methyl-L-lysine (including JmjC KDMs and reader domains like Chromodomains) utilize an "aromatic cage" —a structural motif composed of 2 to 4 aromatic residues (e.g., Tyrosine, Tryptophan)[2][6].

Causality of Binding Affinity:

  • Cation- π Interactions: The fixed positive charge of the trimethylammonium group forms strong electrostatic interactions with the π -electron clouds of the aromatic rings[2].

  • Desolvation Penalty: Unmethylated lysine is heavily hydrated. Stripping these water molecules to fit into a hydrophobic pocket incurs a massive thermodynamic penalty. 3-Methyl-L-lysine is largely desolvated, allowing it to enter the aromatic cage with minimal energy cost, resulting in a Kd​ in the low micromolar range, compared to millimolar affinities for unmethylated lysine[7].

Experimental Methodology: Self-Validating Kinetic Profiling

To accurately determine the kinetic parameters ( Km​ , kcat​ ) of enzymes acting on these two lysine states, researchers must employ highly sensitive, label-free techniques. Mass Spectrometry (MALDI-TOF) is the gold standard, as it directly measures the mass shift associated with methylation ( Δm/z=+14.01 Da per methyl group)[4].

Protocol: MALDI-TOF MS Kinetic Assay

Self-Validating Principle: A critical flaw in standard MS assays is that unmethylated and 3-methyl-L-lysine peptides ionize at different efficiencies, skewing quantitative ratios. To create a self-validating system, this protocol mandates the use of an isotopically heavy internal standard (IS) spiked into the quench buffer.

Step-by-Step Workflow:

  • Reaction Assembly: Prepare a master mix containing the enzyme (e.g., 50 nM KDM4A), 50 mM HEPES (pH 7.5), 50 μM Fe(NH 4​ ) 2​ (SO 4​ ) 2​ , 1 mM α -KG, and 2 mM Ascorbate.

  • Substrate Titration: Aliquot the master mix into tubes containing varying concentrations (0.5 μM to 50 μM ) of the target peptide (e.g., H3K9me3 or H3K9me0).

  • Incubation & Quenching: Incubate at 37°C. At precise time intervals (e.g., 0, 5, 10, 15 mins), extract 5 μL of the reaction and quench it in 5 μL of 1% Trifluoroacetic acid (TFA).

  • Internal Standard Addition (Critical): Add 1 μL of a 13C / 15N -labeled reference peptide to the quenched sample to normalize ionization variances.

  • MS Acquisition: Spot the samples onto a MALDI target plate with α -cyano-4-hydroxycinnamic acid (CHCA) matrix. Acquire spectra in positive ion reflectron mode.

  • Data Analysis: Calculate the initial velocity ( V0​ ) by plotting the ratio of Product/IS versus time. Fit the V0​ vs. [Substrate] data to the Michaelis-Menten equation using non-linear regression.

Workflow Step1 1. Substrate Preparation (Unmethyl vs Trimethyl Peptides) Step2 2. Enzyme Incubation (Variable [S], Fixed [E]) Step1->Step2 Step3 3. Reaction Quenching (Addition of 1% TFA + Heavy IS) Step2->Step3 Time-course sampling Step4 4. MALDI-TOF MS Analysis (Quantify Product/Substrate Ratio) Step3->Step4 Step5 5. Kinetic Fitting (Determine Km, kcat) Step4->Step5 Data extraction

Step-by-step mass spectrometry workflow for determining lysine enzyme kinetics.

Conclusion

The kinetic fate of unmethylated lysine versus 3-methyl-L-lysine ( -trimethyllysine) is not merely a matter of steric bulk; it is governed by strict chemical requirements—specifically the presence of a lone electron pair and the thermodynamics of desolvation. For drug development professionals designing KMT or KDM inhibitors, exploiting these distinct structural requirements (such as targeting the aromatic cage of readers and JmjC erasers) remains the most viable path to achieving high target selectivity.

References

  • Chin, H. G., et al. "Catalytic Properties and Kinetic Mechanism of Human Recombinant Lys-9 Histone H3 Methyltransferase SUV39H1: Participation of the Chromodomain in Enzymatic Catalysis." Biochemistry, ACS Publications, 2006. URL: [Link]

  • Belle, R., et al. "Reading and erasing of the phosphonium analogue of trimethyllysine by epigenetic proteins." Nature Communications, Nature Publishing Group, 2022. URL: [Link]

  • Hof, F., et al. "The Cation−π Interaction at Protein–Protein Interaction Interfaces: Developing and Learning from Synthetic Mimics of Proteins That Bind Methylated Lysines." Accounts of Chemical Research, ACS Publications, 2012. URL: [Link]

  • Taverna, S. D., et al. "Towards understanding methyllysine readout." Nature Structural & Molecular Biology, NIH Public Access, 2007. URL: [Link]

  • Lanouette, S., et al. "The functional diversity of protein lysine methylation." Molecular Systems Biology, EMBO Press, 2014. URL: [Link]

Sources

Comparative

A Comparative Guide to the Asymmetric Synthesis of 3-Methyl-L-lysine for Researchers and Drug Development Professionals

Introduction: The Significance of 3-Methyl-L-lysine in Biomedical Research 3-Methyl-L-lysine is a non-proteinogenic amino acid that has garnered significant interest in the fields of biochemistry and pharmacology. As a m...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of 3-Methyl-L-lysine in Biomedical Research

3-Methyl-L-lysine is a non-proteinogenic amino acid that has garnered significant interest in the fields of biochemistry and pharmacology. As a modified derivative of the essential amino acid L-lysine, it serves as a crucial component in various biological processes and as a valuable building block in the synthesis of complex molecules, including peptide-based therapeutics. The stereospecific introduction of a methyl group at the C-3 position of the lysine backbone imparts unique conformational constraints and can significantly influence the biological activity and metabolic stability of peptides and other pharmacologically active compounds. Consequently, the development of efficient and highly stereoselective synthetic routes to access enantiomerically pure (2S,3S)-3-methyl-L-lysine is of paramount importance for advancing drug discovery and development programs.

This guide provides a comparative analysis of the prominent asymmetric synthesis routes for 3-methyl-L-lysine, offering a critical evaluation of their respective methodologies, performance, and applicability. We will delve into the mechanistic underpinnings of each approach, present key experimental data, and provide detailed protocols to aid researchers in selecting and implementing the most suitable strategy for their specific needs.

Comparative Analysis of Synthetic Routes

The asymmetric synthesis of β-methyl amino acids, such as 3-methyl-L-lysine, presents a significant challenge due to the need to control two adjacent stereocenters. Several strategies have been developed to address this, broadly categorized into three main approaches:

  • Michael Addition of Chiral Glycine Enolate Equivalents: This powerful strategy relies on the conjugate addition of a chiral nucleophilic glycine equivalent to an α,β-unsaturated acceptor.

  • Chiral Auxiliary-Mediated Alkylation: This classical yet effective method utilizes a covalently attached chiral auxiliary to direct the stereoselective alkylation of a glycine or alanine-derived precursor.

  • Biocatalytic and Enzymatic Methods: Leveraging the high selectivity of enzymes, this approach offers a green and potentially highly efficient route to chiral amino acids.

The following sections will provide a detailed comparison of these routes, with a focus on their efficiency, stereoselectivity, and practical applicability.

Route 1: Diastereoselective Michael Addition of Chiral Ni(II)-Complexed Glycine Enolates

This elegant and highly effective method, pioneered by the work of Soloshonok and others, has become a cornerstone for the asymmetric synthesis of β-substituted amino acids[1][2][3]. The core principle involves the use of a chiral Ni(II) complex of a glycine Schiff base, which serves as a chiral glycine enolate equivalent. This complex undergoes a highly diastereoselective Michael addition to a suitable Michael acceptor, such as a nitroalkene or an α,β-unsaturated ester.

The stereochemical outcome of the reaction is controlled by the chiral ligand coordinated to the nickel center, which effectively shields one face of the glycine enolate, leading to a highly selective attack on the Michael acceptor[2][4].

Logical Workflow for Michael Addition Route:

cluster_0 Route 1: Michael Addition of Chiral Ni(II)-Glycine Complex A Chiral Ni(II)-Glycine Schiff Base Complex C Base-catalyzed Michael Addition A->C B Michael Acceptor (e.g., Nitroalkene) B->C D Diastereomerically Pure Ni(II) Complex Adduct C->D High Diastereoselectivity E Acidic Hydrolysis D->E F Liberation of 3-Methyl-L-lysine Precursor E->F G Functional Group Interconversion & Deprotection F->G H (2S,3S)-3-Methyl-L-lysine G->H

Caption: Workflow for the asymmetric synthesis of 3-methyl-L-lysine via Michael addition.

Key Performance Metrics:

ParameterReported PerformanceCitation(s)
Diastereoselectivity (d.r.) Often >95:5, in many cases >99:1[2][4]
Enantiomeric Excess (e.e.) Typically >98%[1][5]
Chemical Yield Good to excellent (often >80% for the key addition step)[6]
Scalability Has been demonstrated on a multi-gram scale[5]

Advantages:

  • High Stereocontrol: This method offers exceptional control over the formation of both the α- and β-stereocenters in a single step.

  • Generality: The methodology is applicable to a wide range of Michael acceptors, allowing for the synthesis of various β-substituted amino acids[1][3].

  • Recyclable Auxiliary: The chiral ligand can often be recovered and reused, which is economically advantageous for larger-scale syntheses[5].

Limitations:

  • Multi-step Process: The overall synthesis involves the preparation of the chiral ligand and the Ni(II) complex, followed by the Michael addition and subsequent deprotection steps.

  • Metal Catalyst: The use of nickel may require careful removal from the final product, especially for pharmaceutical applications.

Experimental Protocol: Asymmetric Michael Addition

The following is a representative, generalized protocol based on literature procedures[4]. Specific conditions may need to be optimized for the synthesis of 3-methyl-L-lysine.

Step 1: Formation of the Chiral Ni(II)-Glycine Complex

  • To a solution of the chiral Schiff base ligand (1.0 eq.) in a suitable solvent (e.g., methanol), add nickel(II) nitrate hexahydrate (1.0 eq.) and glycine (1.1 eq.).

  • Add a base (e.g., sodium hydroxide or potassium hydroxide, 2.2 eq.) and stir the mixture at room temperature until the formation of the deep red Ni(II) complex is complete (typically monitored by TLC or LC-MS).

  • Isolate the complex by filtration or extraction and purify by crystallization.

Step 2: Diastereoselective Michael Addition

  • Suspend the chiral Ni(II)-glycine complex (1.0 eq.) in a suitable solvent (e.g., DMF or CH2Cl2).

  • Add the Michael acceptor (e.g., a protected 4-nitrobut-1-ene derivative, 1.1 eq.).

  • Add a non-chelating organic base (e.g., DBU or triethylamine, catalytic amount) and stir the reaction at room temperature.

  • Monitor the reaction progress by TLC or LC-MS. Upon completion, quench the reaction and isolate the product Ni(II) complex adduct.

  • Purify the adduct by column chromatography to obtain the diastereomerically pure product.

Step 3: Liberation and Deprotection

  • Dissolve the purified Ni(II) complex adduct in a mixture of methanol and water.

  • Add a strong acid (e.g., 6N HCl) and stir at room temperature to decompose the complex and hydrolyze the Schiff base.

  • The free amino acid precursor can be isolated by ion-exchange chromatography.

  • Subsequent functional group manipulations (e.g., reduction of the nitro group to an amine) and removal of any protecting groups will yield the final (2S,3S)-3-methyl-L-lysine.

Route 2: Chiral Auxiliary-Mediated Diastereoselective Alkylation

This well-established approach in asymmetric synthesis involves the temporary attachment of a chiral auxiliary to a prochiral substrate to direct a subsequent diastereoselective transformation[3][7]. For the synthesis of 3-methyl-L-lysine, a common strategy would involve the alkylation of an enolate derived from a chiral N-acylated glycine or alanine derivative.

A particularly relevant example is the use of Evans' oxazolidinone auxiliaries. The chiral auxiliary is first acylated with a suitable carboxylic acid derivative. Deprotonation with a strong base generates a chiral enolate, where one face is sterically shielded by the auxiliary. Subsequent alkylation with an appropriate electrophile proceeds with high diastereoselectivity. Finally, the auxiliary is cleaved to afford the desired product.

Logical Workflow for Chiral Auxiliary Route:

cluster_1 Route 2: Chiral Auxiliary-Mediated Alkylation A Chiral Auxiliary (e.g., Evans' Oxazolidinone) B Acylation with Glycine/Alanine Derivative A->B C N-Acylated Chiral Auxiliary B->C D Base-mediated Enolate Formation C->D E Diastereoselective Alkylation with Electrophile D->E F Alkylated Chiral Auxiliary Adduct E->F High Diastereoselectivity G Cleavage of Chiral Auxiliary F->G H Enantiomerically Enriched Precursor G->H I Further Functionalization & Deprotection H->I J (2S,3S)-3-Methyl-L-lysine I->J

Caption: Workflow for asymmetric synthesis using a chiral auxiliary.

Key Performance Metrics:

ParameterReported Performance (General)Citation(s)
Diastereoselectivity (d.r.) Typically >90:10, often >95:5[3][7]
Enantiomeric Excess (e.e.) High (>98%) after auxiliary removal[7]
Chemical Yield Generally good for both alkylation and cleavage steps[7]
Scalability Well-established for large-scale synthesis[3]

Advantages:

  • Predictable Stereochemistry: The stereochemical outcome is generally predictable based on the structure of the chiral auxiliary.

  • Robust and Well-Understood: The methodology is well-established and has been applied to the synthesis of a wide range of chiral molecules.

  • Auxiliary Recovery: The chiral auxiliary can often be recovered and reused.

Limitations:

  • Stoichiometric Use of Chiral Reagent: The chiral auxiliary is used in stoichiometric amounts, which can be a cost consideration.

  • Additional Steps: The synthesis requires additional steps for the attachment and removal of the auxiliary.

Route 3: Enzymatic and Biocatalytic Approaches

The use of enzymes for asymmetric synthesis offers several advantages, including high selectivity, mild reaction conditions, and environmental compatibility. While a direct enzymatic synthesis of (2S,3S)-3-methyl-L-lysine is not yet widely established, recent discoveries point to the potential of this approach.

For instance, the radical S-adenosyl-L-methionine (SAM) enzyme PylB has been shown to convert L-lysine into (3R)-3-methyl-D-ornithine, a precursor to the modified amino acid pyrrolysine[8]. This demonstrates the enzymatic feasibility of methylating the C-3 position of a lysine backbone. While this particular enzyme yields the D-ornithine diastereomer, it opens the door for enzyme engineering and discovery efforts to identify or create biocatalysts that can produce the desired (2S,3S)-3-methyl-L-lysine.

Logical Workflow for a Potential Enzymatic Route:

cluster_2 Route 3: Potential Enzymatic Synthesis A L-Lysine D Enzymatic C-3 Methylation A->D B Methyl Donor (e.g., SAM) B->D C Engineered Methyltransferase C->D High Stereoselectivity E (2S,3S)-3-Methyl-L-lysine D->E

Caption: A conceptual workflow for an enzymatic synthesis of 3-methyl-L-lysine.

Potential Advantages:

  • Exceptional Selectivity: Enzymes can offer unparalleled enantioselectivity and diastereoselectivity.

  • Green Chemistry: Biocatalytic processes are often more environmentally friendly than traditional chemical syntheses.

  • Mild Conditions: Reactions are typically run in aqueous media at or near room temperature.

Current Limitations:

  • Enzyme Availability: A specific enzyme for the direct synthesis of (2S,3S)-3-methyl-L-lysine from L-lysine has not yet been reported.

  • Substrate Scope and Scalability: The substrate scope of enzymes can be limited, and scaling up biocatalytic processes can present unique challenges.

Conclusion and Future Outlook

The asymmetric synthesis of 3-methyl-L-lysine is a challenging yet achievable goal with several viable strategies at the disposal of the synthetic chemist. The diastereoselective Michael addition of chiral Ni(II)-complexed glycine enolates stands out as a particularly powerful and highly stereoselective method, albeit with the considerations of a multi-step process and the use of a metal catalyst. Chiral auxiliary-mediated alkylation offers a robust and predictable alternative, backed by a long history of successful applications in asymmetric synthesis.

Looking ahead, the field of biocatalysis holds immense promise. The discovery of enzymes capable of C-3 methylation of the lysine skeleton paves the way for future research into enzyme engineering and directed evolution to develop a direct and highly efficient enzymatic route to (2S,3S)-3-methyl-L-lysine. Such a development would represent a significant advance, offering a more sustainable and potentially more cost-effective approach for the large-scale production of this valuable amino acid.

The choice of synthetic route will ultimately depend on the specific requirements of the research or development program, including the desired scale of synthesis, purity requirements, and available resources. This guide provides the foundational knowledge and comparative data to make an informed decision and to facilitate the successful synthesis of 3-methyl-L-lysine for pioneering new frontiers in science and medicine.

References

  • Cheng, R. P.; Gellman, S. H.; DeGrado, W. F. (2001). β-Peptides: from structure to function. Chemical Reviews, 101(10), 3219-3232.
  • Soloshonok, V. A. (2005). Asymmetric synthesis of β-amino acids. Enantioselective Synthesis of β-Amino Acids, 1-26.
  • Belokon, Y. N., et al. (1985). Asymmetric synthesis of alpha-amino acids from a chiral nickel(II) complex of a glycine Schiff base. Journal of the American Chemical Society, 107(14), 4252-4259.
  • Soloshonok, V. A., & Hruby, V. J. (2004). Virtually complete control of simple and face diastereoselectivity in the Michael addition reactions between achiral equivalents of a nucleophilic glycine and (S)-or (R)-3-(E-enoyl)-4-phenyl-1, 3-oxazolidin-2-ones: practical method for preparation of beta-substituted pyroglutamic acids and prolines. The Journal of Organic Chemistry, 69(15), 4984-4990. [Link]

  • Enders, D., & Lüttgen, K. (2005). Asymmetric Michael additions of α-amino nitriles to nitroalkenes: a new entry to enantiomerically pure β-nitro ketones. The Journal of Organic Chemistry, 70(21), 8498-8508.
  • Soloshonok, V. A., et al. (2021). NH-type of chiral Ni (ii) complexes of glycine Schiff base: design, structural evaluation, reactivity and synthetic applications. Organic & Biomolecular Chemistry, 19(2), 299-313.
  • Alcaide, B., Almendros, P., & Aragoncillo, C. (2013). Recent advances in the asymmetric organocatalytic conjugate addition to nitroalkenes. Molecules, 18(6), 6338-6435.
  • Soloshonok, V. A., et al. (2021). Aldol addition-cyclization reaction cascade on a platform of chiral Ni (II) complex of glycine schiff base. Ukrainica Bioorganica Acta, 1, 4-10.
  • Soloshonok, V. A., et al. (2005). Michael addition reactions between chiral equivalents of a nucleophilic glycine and (S)-or (R)-3-[(E)-enoyl]-4-phenyl-1, 3-oxazolidin-2-ones as a general method for efficient preparation of beta-substituted pyroglutamic acids. Case of topographically controlled stereoselectivity. Journal of the American Chemical Society, 127(43), 15296-15303. [Link]

  • Soloshonok, V. A., et al. (2005). Michael Addition Reactions between Chiral Equivalents of a Nucleophilic Glycine and (S)- or (R)-3-[(E)-Enoyl]-4-phenyl-1,3-oxazolidin-2-ones as a General Method for Efficient Preparation of β-Substituted Pyroglutamic Acids. Case of Topographically Controlled Stereoselectivity. Journal of the American Chemical Society, 127(43), 15296-15303. [Link]

  • Evans, D. A., et al. (1982). Stereoselective aldol condensations via boron enolates. Journal of the American Chemical Society, 104(6), 1737-1739.
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  • Belokon, Y. N., et al. (1985). A chiral Ni(II) complex of a Schiff base of (S)‐BPB and glycine. Angewandte Chemie International Edition in English, 24(7), 599-600.
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  • O'Donnell, M. J., et al. (2003). Synthesis of α-Amino Acids via Asymmetric Phase Transfer-Catalyzed Alkylation of Achiral Nickel(II) Complexes of Glycine-Derived Schiff Bases. Journal of the American Chemical Society, 125(41), 12531-12542.
  • Moriwaki, H., et al. (2021). Asymmetric synthesis of (S)-3-methyleneglutamic acid and its N-Fmoc derivative via Michael addition-elimination reaction of chiral glycine Ni (II) complex with enol tosylates. Chirality, 33(3), 115-123. [Link]

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  • Quitterer, F., et al. (2024). Radical S-Adenosyl-l-methionine Enzyme PylB: A C-Centered Radical to Convert l-Lysine into (3R)-3-Methyl-d-ornithine. Journal of the American Chemical Society, 146(10), 6925-6936. [Link]

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Validation

benchmarking 3-methyl-L-lysine detection kits against standard LC-MS

As a Senior Application Scientist navigating the complexities of metabolomics and epigenetic profiling, I frequently encounter a critical decision point in assay development: Should a laboratory rely on accessible, high-...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist navigating the complexities of metabolomics and epigenetic profiling, I frequently encounter a critical decision point in assay development: Should a laboratory rely on accessible, high-throughput commercial detection kits, or invest the capital and expertise required for Liquid Chromatography-Mass Spectrometry (LC-MS)?

When quantifying low-molecular-weight polar metabolites like 3-methyl-L-lysine , this decision dictates the scientific integrity of your entire study. 3-methyl-L-lysine has recently emerged as a critical discriminant biomarker in systemic conditions, notably in1 [1]. However, it shares a nearly identical mass and structural homology with other methylated lysines, such as N-epsilon-methyl-L-lysine and2 [2].

This guide objectively benchmarks commercial 3-methyl-L-lysine detection kits against the gold-standard LC-MS/MS, dissecting the causality behind experimental choices and providing self-validating protocols for your laboratory.

The Biological Context: Why Specificity is Non-Negotiable

Lysine methylation is a highly dynamic post-translational modification (PTM) governed by lysine methyltransferases (KMTs). While traditionally studied in the context of histone epigenetics, the proteosomal degradation of these proteins releases free methylated lysines into the serum.

Pathway KMT Lysine Methyltransferases Protein Methylated Proteins KMT->Protein Methylation Proteolysis Proteolysis Protein->Proteolysis FreeML Free 3-Methyl-L-Lysine & Trimethyllysine Proteolysis->FreeML Biomarker Metabolic Biomarker (Fibromyalgia / CVD) FreeML->Biomarker

Generation of free methylated lysine biomarkers from cellular protein turnover.

The analytical dilemma arises from isomeric interference . Antibodies utilized in commercial ELISA kits often struggle to differentiate the positional isomer 3-methyl-L-lysine from N-epsilon-methyl-L-lysine. If your clinical cohort has overlapping cardiovascular and rheumatological pathologies, an ELISA kit's cross-reactivity could yield disastrously confounded data.

Methodological Framework: Causality Behind the Choices

Why LC-MS/MS is the Gold Standard

Standard reversed-phase (C18) chromatography fails to retain highly polar amino acids like 3-methyl-L-lysine. Therefore, we employ Hydrophilic Interaction Liquid Chromatography (HILIC) . HILIC utilizes a polar stationary phase (e.g., BEH Amide) and a highly organic mobile phase. 3 [3], such as ammonium formate or acetate with formic acid, is critical here; the acetate buffers the column to maintain peak shape, while formic acid provides the protons necessary for efficient positive electrospray ionization (ESI+). This method achieves absolute isomeric resolution [4].

Why Commercial Kits (ELISA) Remain Relevant

Despite specificity limitations, competitive ELISA kits are invaluable for high-throughput preliminary screening. Because 3-methyl-L-lysine is a small molecule (MW: 160.21 g/mol ), it cannot bind two antibodies simultaneously. Kits therefore use a competitive format : free 3-methyl-L-lysine in your sample competes with plate-bound antigen for a primary antibody. The causality is simple—less color development means more target metabolite in your sample.

G cluster_LCMS LC-MS/MS Workflow (Gold Standard) cluster_Kit ELISA Kit Workflow (High Throughput) Sample Biological Sample Prep_LC Protein Precipitation & Isotope Spike Sample->Prep_LC Prep_Kit Sample Dilution Sample->Prep_Kit HILIC HILIC Separation (Isomer Resolution) Prep_LC->HILIC MRM MRM Detection (High Specificity) HILIC->MRM Incubate Competitive Binding (Cross-reactivity Risk) Prep_Kit->Incubate Read Absorbance (450 nm) Incubate->Read

Parallel comparison of LC-MS/MS and Competitive ELISA workflows for metabolite detection.

Self-Validating Experimental Protocols

Protocol A: HILIC-LC-MS/MS for 3-Methyl-L-Lysine

This protocol incorporates a Stable Isotope-Labeled Internal Standard (SIL-IS) to create a self-validating system. By spiking the SIL-IS before extraction, any matrix-induced ion suppression or physical loss during sample prep is mathematically normalized.

  • Sample Preparation: Aliquot 50 µL of serum. Spike in 10 µL of heavy-isotope internal standard (e.g., 3-Methyl-L-Lysine-d4, 5 µM).

  • Protein Precipitation: Add 200 µL of ice-cold methanol (1:4 ratio) to crash out proteins. Vortex for 2 minutes.

  • Centrifugation: Spin at 15,000 × g for 15 minutes at 4°C. Transfer the supernatant to an LC vial.

  • Chromatography: Inject 2 µL onto an ACQUITY UPLC BEH Amide column (1.7 µm, 2.1 × 100 mm).

    • Mobile Phase A: 10 mM Ammonium Acetate + 0.1% Formic Acid in Water.

    • Mobile Phase B: 10 mM Ammonium Acetate + 0.1% Formic Acid in 95% Acetonitrile.

  • MS Detection: Operate a triple quadrupole mass spectrometer in ESI+ Multiple Reaction Monitoring (MRM) mode. Monitor the specific precursor-to-product ion transitions for 3-methyl-L-lysine (m/z 161.1 → fragments).

Protocol B: Commercial Competitive ELISA Kit

To ensure this system is self-validating, you must perform a "Spike-and-Recovery" test. Matrix proteins can cause non-specific binding, mimicking a positive signal. If a known spike is not recovered at 80-120%, the matrix is interfering.

  • Matrix Validation (Spike/Recovery): Spike a known concentration of 3-methyl-L-lysine standard into a pooled blank sample matrix.

  • Incubation: Add 50 µL of standards, samples, and the spiked validation controls into the pre-coated microplate wells. Immediately add 50 µL of Biotinylated Detection Antibody. Incubate for 45 minutes at 37°C.

  • Washing: Aspirate and wash 3 times with Wash Buffer to remove unbound matrix proteins.

  • Signal Amplification: Add 100 µL of HRP-Streptavidin conjugate. Incubate for 30 minutes at 37°C. Wash 5 times.

  • Detection: Add 90 µL of TMB Substrate. Incubate in the dark for 15 minutes. The reaction will turn blue inversely proportional to the analyte concentration.

  • Read: Add 50 µL Stop Solution (turns yellow). Read absorbance at 450 nm immediately.

Quantitative Benchmarking Data

When choosing between these platforms, researchers must weigh absolute specificity against throughput. Below is a synthesized comparison based on current analytical standards.

Table 1: Performance Metrics Comparison

MetricHILIC-LC-MS/MS (Gold Standard)Commercial Competitive ELISA Kit
Limit of Detection (LOD) 1 - 5 nM50 - 100 nM
Dynamic Range 3 - 4 logs1 - 1.5 logs
Isomeric Specificity Absolute (Chromatographic separation)Low-Moderate (Antibody cross-reactivity)
Throughput 5 - 10 min / sample (Serial)2 - 3 hours / 96-well plate (Parallel)
Matrix Interference Corrected via Internal StandardsHigh risk (requires spike/recovery validation)
Cost per Sample Low (after high initial CapEx)High (Kit consumable costs)

Table 2: The "Blind Spot" of Kits - Cross-Reactivity Profile Antibodies are structurally blind to minor positional shifts of methyl groups. LC-MS resolves this via distinct retention times.

AnalyteLC-MS/MS Retention Time (Amide Column)Typical ELISA Antibody Cross-Reactivity
3-Methyl-L-Lysine 4.2 min (Baseline resolved)100% (Target)
N-epsilon-Methyl-L-Lysine 4.8 min (Baseline resolved)12 - 18%
N-epsilon-Trimethyllysine (TML) 5.5 min (Baseline resolved)5 - 10%
L-Lysine (Unmodified) 6.1 min (Baseline resolved)< 0.1%

Conclusion & Recommendations

If your objective is biomarker discovery or clinical diagnostics where distinguishing between 3-methyl-L-lysine (fibromyalgia axis) and trimethyllysine (cardiovascular axis) is critical, LC-MS/MS is mandatory . The cross-reactivity inherent to commercial kits will introduce unacceptable statistical noise into your dataset.

Conversely, if you are conducting high-throughput in vitro screening (e.g., screening KMT inhibitors in a controlled cell line where only one specific methylated lysine species is expected to fluctuate), a commercial ELISA kit provides a rapid, cost-effective triage tool before validating hits with LC-MS.

References

  • Minerbi, A., et al. (2019). "Gut microbiome and serum metabolome analyses identify molecular biomarkers and altered glutamate metabolism in fibromyalgia." Nature Communications / PMC. Available at:[Link]

  • Li, X. S., et al. (2022). "Trimethyllysine, a trimethylamine N-oxide precursor, predicts the presence, severity, and prognosis of heart failure." Frontiers in Cardiovascular Medicine / PMC. Available at:[Link]

  • Rakusanova, S., & Cajka, T. (2023). "Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics." Metabolites / MDPI. Available at:[Link]

  • Šofranko, A., et al. (2024). "Application of the Hydrophilic Interaction Liquid Chromatography (HILIC-MS) Novel Protocol to Study the Metabolic Heterogeneity of Glioblastoma Cells." International Journal of Molecular Sciences / MDPI. Available at:[Link]

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Safety & Regulatory Compliance

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